7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

• CAS: 1126-25-6

Core Science & Biosynthesis

7-Methylpyrazolo[1,5-a]pyrimidin-2-amine CAS 1126-25-6 properties

The following technical guide provides an in-depth analysis of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine (CAS 1126-25-6), a critical heterocyclic scaffold in medicinal chemistry.

CAS Registry Number: 1126-25-6 Chemical Formula: C₇H₈N₄ Molecular Weight: 148.17 g/mol

Executive Summary

7-Methylpyrazolo[1,5-a]pyrimidin-2-amine is a fused bicyclic intermediate extensively utilized in the discovery of ATP-competitive kinase inhibitors. Its structural significance lies in the pyrazolo[1,5-a]pyrimidine core, which functions as a bioisostere of the purine adenine ring found in ATP. This mimicry allows derivatives of this scaffold to dock effectively into the hinge region of kinase enzymes (e.g., VEGFR-2, CDK2, Pim-1), blocking phosphorylation pathways critical to cancer cell proliferation and angiogenesis.

Unlike the symmetric 5,7-dimethyl analog, the 7-methyl isomer offers a specific steric profile that enables unique structure-activity relationship (SAR) explorations, particularly at the C3 and C5 positions.

Chemical Identity & Physicochemical Properties[3][4][5][6][7][8][9]

Structural Analysis

The molecule consists of a pyrazole ring fused to a pyrimidine ring, sharing a bridgehead nitrogen.

• Position 2: Primary amine (-NH₂), serving as a hydrogen bond donor/acceptor and a handle for further derivatization (e.g., amide coupling).

• Position 7: Methyl group (-CH₃), which provides hydrophobic bulk and influences the regioselectivity of the ring-closure synthesis.

• Position 3: A highly nucleophilic carbon, susceptible to electrophilic aromatic substitution (SEAr), making it the primary site for extending the carbon skeleton.

Key Properties Table

Property	Value	Note
Appearance	Off-white to pale yellow solid	Crystalline powder
Melting Point	188–190 °C	Distinct sharp melting range indicates high purity potential
Solubility	DMSO, DMF, Methanol	Poorly soluble in water; moderate in Ethanol
pKa (Calculated)	~3.5 (Pyridine-like N)	Protonation occurs at N4 under acidic conditions
LogP	~0.6	Hydrophilic enough for oral bioavailability considerations

Synthetic Pathways & Regioselectivity[10][11][12][13][14]

The synthesis of CAS 1126-25-6 is a classic example of regioselective cyclocondensation . The reaction involves 3,5-diamino-1H-pyrazole and a masked 1,3-dicarbonyl equivalent.

The Regioselectivity Challenge

Reacting 3,5-diaminopyrazole with symmetric acetylacetone yields the 5,7-dimethyl derivative. To obtain the monomethyl (7-Me) isomer exclusively, one must use 4,4-dimethoxy-2-butanone (or 3-oxobutanal dimethyl acetal).

Mechanism:

• Nucleophilic Attack 1: The more nucleophilic exocyclic amine of the pyrazole attacks the most electrophilic center of the dicarbonyl (the masked aldehyde/acetal carbon).

• Nucleophilic Attack 2: The endocyclic pyrazole nitrogen (N1) attacks the ketone carbon.

• Result: The ketone methyl group ends up adjacent to the bridgehead nitrogen (Position 7).

Synthesis Diagram (Graphviz)

Caption: Regioselective cyclization pathway favoring the 7-methyl isomer via condensation of 3,5-diaminopyrazole with 4,4-dimethoxy-2-butanone.

Experimental Protocol: Synthesis of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

Note: This protocol is adapted from standard procedures for aminopyrazolopyrimidines.

• Reagents:

  • 3,5-Diamino-1H-pyrazole sulfate (10 mmol)

  • 4,4-Dimethoxy-2-butanone (11 mmol)

  • Ethanol (20 mL)

  • Conc. HCl (0.5 mL) or Glacial Acetic Acid (2 mL)

• Procedure:

  • Dissolve the diamino pyrazole in ethanol in a round-bottom flask.

  • Add the ketone acetal dropwise at room temperature.

  • Add the acid catalyst.[1]

  • Reflux the mixture for 4–6 hours. Monitor by TLC (System: DCM/MeOH 9:1).

  • Workup: Cool the reaction mixture to 0°C. The product often precipitates as a hydrochloride salt (if HCl used) or free base.

  • Collect the solid by filtration.[2][3] Wash with cold ethanol.[3]

  • Purification: Recrystallize from Ethanol/Water or neutralize with aqueous NaHCO₃ if the salt form is isolated.

• Validation:

  • 1H NMR (DMSO-d6): Look for the singlet methyl peak at ~2.4 ppm (C7-Me) and the aromatic protons at C6 and C5. The C3-H of the pyrazole ring should appear as a singlet around 5.8–6.0 ppm.

Reactivity & Medicinal Chemistry Applications[8][11][16]

The 2-amino-7-methyl scaffold is a versatile starting point. The reactivity profile allows for the construction of complex kinase inhibitors.

Structure-Activity Relationship (SAR) Logic

Caption: Primary derivatization sites. C3 is critical for extending the scaffold to access the kinase 'back pocket'.

Key Applications

• VEGFR-2 (KDR) Inhibitors: The pyrazolo[1,5-a]pyrimidine core mimics the adenine ring of ATP. Derivatization at C3 (often with an aryl group) and N2 (with a urea or amide) creates potent inhibitors of vascular endothelial growth factor receptor, used in anti-angiogenic cancer therapies.

• CDK Inhibitors: Cyclin-dependent kinases are targeted by substituting the C3 position with bulky aryl groups that interact with the gatekeeper residues.

• Pim-1 Kinase Inhibitors: The 7-methyl group aids in selectivity by clashing with residues in non-target kinases, narrowing the specificity profile.

Safety & Handling (HSE)

While specific toxicological data for CAS 1126-25-6 is limited compared to commercial drugs, it should be handled as a functional bioactive intermediate .

• GHS Classification (Predicted):

  • Skin Irrit. 2 (H315): Causes skin irritation.

  • Eye Irrit. 2A (H319): Causes serious eye irritation.

  • STOT SE 3 (H335): May cause respiratory irritation.

• Handling: Use a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation of the amine.

References

• Regioselective Synthesis: Organic & Biomolecular Chemistry, "Efficient and regioselective one-step synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidine derivatives". (Analogous chemistry for pyrazolopyrimidines).

• Kinase Inhibition (Pim-1): Journal of Medicinal Chemistry, "Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors".

• Chemical Identity: ChemicalBook, "7-methylpyrazolo[1,5-a]pyrimidin-2-amine Properties and CAS 1126-25-6".

• General Reactivity: Periodica Polytechnica Chemical Engineering, "A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives".

Sources

• 1. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol | MDPI [mdpi.com]

Chemical structure of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

The following technical guide details the chemical structure, synthesis, and medicinal chemistry applications of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine .

[1][2][3][4][5][6]

Executive Summary

7-Methylpyrazolo[1,5-a]pyrimidin-2-amine (CAS: 1126-25-6) is a fused bicyclic heterocycle belonging to the pyrazolo[1,5-a]pyrimidine class.[1][2][3] This scaffold is a critical pharmacophore in medicinal chemistry, widely recognized as a bioisostere of the purine ring system (specifically adenine). Its planar structure and hydrogen-bonding capabilities make it a privileged scaffold for designing ATP-competitive kinase inhibitors, with applications spanning oncology (CDK, KDR inhibitors) and infectious diseases.

This guide analyzes the structural integrity, regioselective synthesis, and reactivity profile of this specific isomer, distinguishing it from its 5-methyl or 5,7-dimethyl analogs.

Chemical Structure & Properties[2][8][9][10][11][12][13][14]

Structural Analysis

The core structure consists of a pyrazole ring fused to a pyrimidine ring across the N1-C5 bond (using pyrazole numbering). The "1,5-a" designation indicates the fusion occurs between the nitrogen at position 1 of the pyrazole and the carbon at position 5, with the bridgehead nitrogen being shared.

• Core Scaffold: Pyrazolo[1,5-a]pyrimidine (9-membered bicyclic aromatic system).

• Substituents:

  • Position 2 (Pyrazole ring): Primary amine (-NH₂). This group serves as a key hydrogen bond donor/acceptor in the "hinge region" of kinase active sites.

  • Position 7 (Pyrimidine ring): Methyl group (-CH₃). This substituent often occupies hydrophobic pockets (e.g., the gatekeeper region) in protein targets.

Physicochemical Data

Property	Value
IUPAC Name	7-Methylpyrazolo[1,5-a]pyrimidin-2-amine
CAS Number	1126-25-6
Molecular Formula	C₇H₈N₄
Molecular Weight	148.17 g/mol
Topological Polar Surface Area (TPSA)	~52 Ų
LogP (Predicted)	~0.5 - 0.8 (Lipinski compliant)
H-Bond Donors	1 (Exocyclic -NH₂)
H-Bond Acceptors	3 (Ring Nitrogens N1, N4)

Structural Visualization

The following diagram illustrates the standard numbering scheme and the specific substitution pattern.

[7]

Synthesis & Regioselectivity[3][15][16][17]

The synthesis of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine relies on the condensation of 3,5-diaminopyrazole with an unsymmetrical 1,3-electrophile. The critical challenge is controlling regioselectivity to ensure the methyl group acts at position 7 rather than position 5.

Synthetic Pathway[15]

• Starting Material: 3,5-Diamino-1H-pyrazole (often supplied as a sulfate or hydrochloride salt).

• Reagent: 3-Oxobutanal (generated in situ from 4,4-dimethoxy-2-butanone or 3-oxobutyraldehyde dimethyl acetal).

• Conditions: Reflux in ethanol/water with a catalytic base (piperidine or NaOH) or acid (AcOH).

Mechanism of Regiocontrol

The regiochemistry is dictated by the differential nucleophilicity of the pyrazole nitrogens and the electrophilicity of the dicarbonyl species.

• Nucleophile: The exocyclic amine of the aminopyrazole is the most nucleophilic species initially, but the ring closure involves the endocyclic ring nitrogens.

• Electrophile: The aldehyde carbon (of 3-oxobutanal) is more electrophilic than the ketone carbon.

• Pathway:

  • The exocyclic amino group (at C5 of the pyrazole) attacks the aldehyde (C1 of the dicarbonyl).

  • Cyclization follows where the ring nitrogen (N1) attacks the ketone (C3 of the dicarbonyl).

  • Result: The carbon from the ketone (bearing the methyl group) becomes C7 in the fused system. The carbon from the aldehyde (bearing a hydrogen) becomes C5 .

Note: If the reaction conditions favor the attack of the ring nitrogen on the aldehyde first, the 5-methyl isomer would form. However, under standard acidic/neutral conditions, the 7-methyl isomer is favored or formed exclusively.

Reactivity & Functionalization[10][15][17][18]

Researchers utilize this scaffold as a template for further diversification.

Electrophilic Aromatic Substitution (C3 Position)

The C3 position (on the pyrazole ring) is the most electron-rich site in the fused system. It is highly susceptible to electrophilic attack.

• Halogenation: Reaction with NIS or NBS yields 3-iodo or 3-bromo derivatives. These are pivotal intermediates for Suzuki-Miyaura couplings to introduce aryl groups.

• Formylation: Vilsmeier-Haack reaction introduces an aldehyde at C3.

Acylation (N-2 Position)

The exocyclic 2-amino group behaves like a typical aniline/heteroarylamine.

• Amide Formation: Reacts with acid chlorides or carboxylic acids (with coupling agents like HATU) to form amides. This is the primary vector for extending the molecule into the "solvent-exposed" region of a kinase pocket.

Medicinal Chemistry Applications

The 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine scaffold is a proven ATP-mimetic .

Kinase Inhibition Mode[10]

• Hinge Binding: The N1 nitrogen (acceptor) and the exocyclic 2-NH₂ (donor) form a bidentate hydrogen bond motif with the hinge region of kinases (e.g., residue Glu81/Leu83 in CDK2).

• Gatekeeper Interaction: The 7-Methyl group is positioned to interact with the gatekeeper residue. The size of this group (Methyl) is often optimal for kinases with smaller gatekeepers (e.g., Threonine or Valine) but can be modified to larger groups (Ethyl, Isopropyl) to target specific mutants.

Therapeutic Areas

• Oncology: Inhibitors of Cyclin-Dependent Kinases (CDKs), VEGFR (KDR), and Checkpoint Kinase 1 (CHK1).

• Virology: Inhibitors of Phosphatidylinositol 4-kinase (PI4K) for Hepatitis C and Coronavirus replication.

References

• Synthesis & Regioselectivity

  • Title: Efficient and regioselective one-step synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidines.[4]

  • Source: Organic & Biomolecular Chemistry, 2014.

  • URL:[Link]

• Medicinal Chemistry (Kinase Inhibition)

  • Title: Pyrazolo[1,5-a]pyrimidines: Synthesis and their role as protein kinase inhibitors in cancer treatment.[2]

  • Source: RSC Medicinal Chemistry, 2025.

  • URL:[Link]

• Structural Data (CAS Verification)

  • Title: 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine (CAS 1126-25-6) Entry.

  • Source: ChemDig / ChemicalBook.

• General Reactivity

  • Title: Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transform
  • Source: Molecules (MDPI), 2021.

  • URL:[Link]

Sources

• 1. 1126-25-6 CAS Manufactory [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Efficient and regioselective one-step synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidine derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

The Biological Landscape of 2-Amino-7-Methylpyrazolo[1,5-a]pyrimidine: A Technical Guide for Drug Discovery

Introduction

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry, particularly in the realm of oncology.[1][2] Its structural resemblance to purines allows it to function as a versatile ATP-competitive inhibitor for a wide array of protein kinases, which are critical regulators of cellular signaling and are frequently dysregulated in cancer.[2][3] This technical guide provides an in-depth exploration of the biological activities associated with the 2-amino-7-methylpyrazolo[1,5-a]pyrimidine core, offering insights for researchers, scientists, and drug development professionals. While specific biological data for the 2-amino-7-methyl derivative is limited in publicly available literature, this guide synthesizes information from closely related analogs to project its potential therapeutic applications and provides a framework for its investigation.

Synthetic Strategies: Accessing the Core Scaffold

The synthesis of the 2-amino-7-methylpyrazolo[1,5-a]pyrimidine core can be achieved through several established synthetic routes.[2] A common and efficient method involves the cyclocondensation of a 3-amino-1H-pyrazole with a suitable β-dicarbonyl compound or its equivalent. For the synthesis of the 7-methyl substituted analog, acetylacetone or a related derivative is a typical starting material.

General Synthetic Protocol:

A generalized, two-step synthetic protocol is outlined below, based on common methodologies for pyrazolo[1,5-a]pyrimidine synthesis.[4][5]

Step 1: Synthesis of 3-Amino-1H-pyrazole Precursor

The synthesis often commences with the preparation of a 3-aminopyrazole precursor. This can be achieved through various methods, a common one being the reaction of a β-ketonitrile with hydrazine.

Step 2: Cyclocondensation to Form the Pyrazolo[1,5-a]pyrimidine Core

The 3-aminopyrazole is then reacted with a β-diketone, in this case, acetylacetone, to form the 7-methylpyrazolo[1,5-a]pyrimidine ring system. The 2-amino functionality can be introduced either on the starting pyrazole or through subsequent modification of the pyrazolo[1,5-a]pyrimidine core.

Caption: General synthetic workflow for 2-amino-7-methylpyrazolo[1,5-a]pyrimidine.

Projected Biological Activity: A Kinase-Centric Viewpoint

Based on the extensive research into the biological activities of structurally related pyrazolo[1,5-a]pyrimidine derivatives, it is highly probable that 2-amino-7-methylpyrazolo[1,5-a]pyrimidine will exhibit inhibitory activity against a range of protein kinases. The 2-amino group is a key feature in many potent kinase inhibitors, often forming critical hydrogen bonds within the ATP-binding pocket of the kinase.

Potential Kinase Targets:

The following table summarizes the kinase families that are likely to be inhibited by the target compound, based on data from analogous structures.

Kinase Family	Rationale for Potential Inhibition	Key References
Pim Kinases (Pim-1, -2, -3)	The pyrazolo[1,5-a]pyrimidine scaffold is a known inhibitor of Pim kinases, which are constitutively active serine/threonine kinases involved in cell survival and proliferation.[4]	[4]
Cyclin-Dependent Kinases (CDKs)	Numerous pyrazolo[1,5-a]pyrimidine derivatives have demonstrated potent inhibition of CDKs, particularly CDK1, CDK2, and CDK9, leading to cell cycle arrest and apoptosis.[1][6]	[1][6]
Janus Kinases (JAKs)	2-Aminopyrazolo[1,5-a]pyrimidines have been identified as potent and selective inhibitors of JAK2, a key player in myeloproliferative disorders.	[7]
Src Family Kinases (SFKs)	2-Anilinopyrazolo[1,5-a]pyrimidine derivatives have shown inhibitory activity against c-Src kinase, which is implicated in cancer cell growth, survival, and metastasis.	[8]
Tropomyosin Receptor Kinases (Trks)	The pyrazolo[1,5-a]pyrimidine core is a prominent framework for the development of Trk inhibitors, which are targets in cancers with NTRK gene fusions.	[9]

Anticipated Mechanism of Action: Competitive ATP Inhibition

The primary mechanism of action for the majority of pyrazolo[1,5-a]pyrimidine-based kinase inhibitors is competitive inhibition at the ATP-binding site of the target kinase.[2] The heterocyclic core mimics the adenine moiety of ATP, while substituents at various positions can form additional interactions with the surrounding amino acid residues, thereby enhancing potency and selectivity.

Caption: Proposed mechanism of ATP-competitive kinase inhibition.

Experimental Protocols for Biological Evaluation

To ascertain the biological activity of 2-amino-7-methylpyrazolo[1,5-a]pyrimidine, a series of in vitro assays are recommended. The following protocols are representative of those used for analogous compounds.

In Vitro Kinase Inhibition Assay (Example: Pim-1 Kinase)

This assay determines the concentration of the compound required to inhibit 50% of the kinase activity (IC50).

Materials:

• Recombinant human Pim-1 kinase

• Kinase substrate (e.g., a peptide with a phosphorylation site for Pim-1)

• ATP (Adenosine triphosphate)

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega) or similar

• 384-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the 2-amino-7-methylpyrazolo[1,5-a]pyrimidine compound in DMSO.

• Add the compound dilutions to the wells of a 384-well plate.

• Add the Pim-1 kinase and the kinase substrate to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP levels using the Kinase-Glo® reagent according to the manufacturer's instructions.

• Luminescence is inversely proportional to kinase activity.

• Calculate IC50 values by plotting the percent inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cell-Based Antiproliferative Assay (Example: MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• Human cancer cell line (e.g., HCT116 colon cancer cells)[10]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 2-amino-7-methylpyrazolo[1,5-a]pyrimidine

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the 2-amino-7-methylpyrazolo[1,5-a]pyrimidine compound and a vehicle control (DMSO).

• Incubate the cells for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition).

Structure-Activity Relationship (SAR) Insights

The biological activity of pyrazolo[1,5-a]pyrimidines is highly dependent on the nature and position of substituents on the core scaffold.[2]

• Position 2: The presence of an amino or anilino group at this position is often crucial for potent kinase inhibition, as it can act as a hydrogen bond donor to the hinge region of the kinase ATP-binding site.[5]

• Position 7: Substitution at the 7-position with small alkyl groups, such as a methyl group, is generally well-tolerated and can influence the overall physicochemical properties of the molecule, such as solubility and metabolic stability.

• Other Positions (3, 5, and 6): Modifications at these positions can be used to fine-tune the selectivity and potency of the compounds against different kinases. For instance, bulky substituents at the 5-position can confer selectivity for certain kinases.[4]

Conclusion and Future Directions

The 2-amino-7-methylpyrazolo[1,5-a]pyrimidine core represents a promising starting point for the development of novel kinase inhibitors with potential applications in cancer therapy. Based on the extensive body of research on analogous compounds, it is anticipated that this molecule will exhibit inhibitory activity against a range of oncogenic kinases. The experimental protocols and SAR insights provided in this guide offer a solid foundation for the synthesis, biological evaluation, and further optimization of this and related compounds. Future research should focus on the definitive synthesis and biological characterization of 2-amino-7-methylpyrazolo[1,5-a]pyrimidine to validate its projected activities and to explore its full therapeutic potential.

References

• Heathcote DA, Patel H, Kroll SH, et al. A novel pyrazolo[1,5-a]pyrimidine is a potent inhibitor of cyclin-dependent protein kinases 1, 2, and 9, which demonstrates antitumor effects in human tumor xenografts following oral administration. J Med Chem. 2010;53(24):8508-8522. [Link]

• Xu Y, Brenning B, D'Amico D, et al. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Med Chem Lett. 2015;6(2):128-133. [Link]

• Iorkula H, Osayawe OJ, Onyinyechi OL, et al. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Adv. 2025;15:3756-3828. [Link]

• Hassan AS, Mady MF, Awad H, Hafez TS. Synthesis, anticancer evaluation, and molecular modeling study of new 2-(phenylamino)pyrazolo[1,5-a]pyrimidine analogues. Arabian Journal of Chemistry. 2022;15(11):104232. [Link]

• Ding R, He Y, Xu J, et al. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]-pyrimidine-containing 99mTc Nitrido Radiopharmaceuticals as Imaging Agents for Tumors. Molecules. 2010;15(12):8723-8733. [Link]

• El-Enany MM, Kamel MM, Khalil OM, El-Nassan HB. Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. European Journal of Chemistry. 2011;2(3):331-336. [Link]

• Vishwakarma S, Khan I, Siddiqui N. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules. 2024;29(15):3560. [Link]

• Mukaiyama H, Nishimura T, Shiohara H, et al. Discovery of novel 2-anilinopyrazolo[1,5-a]pyrimidine derivatives as c-Src kinase inhibitors for the treatment of acute ischemic stroke. Chem Pharm Bull (Tokyo). 2007;55(6):881-889. [Link]

• Rembiasz T, Twarda-Clapa A, Apostol M, et al. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Int J Mol Sci. 2022;23(15):8533. [Link]

• El-Nassan HB. Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. SciSpace. 2011. [Link]

• El-Naggar AM, El-Sayed WA, El-Henawy AA, et al. Discovery of pyrazolo[1,5-a]pyrimidines: Synthesis, in silico insights, and anticancer activity via novel CDK2/Tubulin dual inhibition approach. Bioorg Chem. 2025;162:107739. [Link]

• Ledeboer MW, Pierce AC, Duffy JP, et al. 2-Aminopyrazolo[1,5-a]pyrimidines as potent and selective inhibitors of JAK2. Bioorg Med Chem Lett. 2009;19(23):6529-6533. [Link]

• Hassan AS, Mady MF, Awad H, Hafez TS. Synthesis and antitumor activity of some new pyrazolo[1,5-a]pyrimidines. ResearchGate. 2018. [Link]

• Bakr RB, Al-Sanea MM, Al-Harbi NO, et al. Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. Arabian Journal of Chemistry. 2022;15(3):103673. [Link]

• Heathcote DA, Patel H, Kroll SH, et al. A novel pyrazolo[1,5-a]pyrimidine is a potent inhibitor of cyclin-dependent protein kinases 1, 2, and 9, which demonstrates antitumor effects in human tumor xenografts following oral administration. ChEMBL. 2010. [Link]

• De Vloo P, Stevaert A, Verschaeve L, et al. Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1. bioRxiv. 2025. [Link]

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Technical Guide: Drug Discovery Applications of Pyrazolo[1,5-a]pyrimidine-2-amine Derivatives

Executive Summary

The pyrazolo[1,5-a]pyrimidine scaffold represents a "privileged structure" in medicinal chemistry, serving as a bioisostere for the purine core of ATP. Within this class, pyrazolo[1,5-a]pyrimidine-2-amine derivatives have emerged as high-value templates for developing kinase inhibitors (CDKs, CK2, B-Raf, PI3K) and infectious disease therapeutics.

This guide provides a technical deep-dive into the design, synthesis, and biological characterization of these derivatives. It moves beyond basic reviews to address the specific challenges of regioselective synthesis, structure-activity relationship (SAR) optimization at the 2-amine vector, and validation protocols.

Part 1: Structural Rationale & Pharmacophore Mapping

The Purine Bioisostere Concept

The pyrazolo[1,5-a]pyrimidine core mimics the adenine ring of ATP. However, unlike the [5,6]-fused purine system, this [5,6]-fused system places the bridgehead nitrogen at a position that alters the electron density and hydrogen bond acceptor capabilities.

• N1 & N4 Interaction: The N4 nitrogen typically serves as the primary hydrogen bond acceptor for the kinase hinge region (e.g., interacting with the backbone NH of the hinge residue).

• The 2-Amine Functionality: The exocyclic amine at the C2 position is critical. It often acts as:

  • Solubilizing Group: Enhancing aqueous solubility in an otherwise lipophilic aromatic stack.

  • H-Bond Donor: Interacting with solvent-front residues or specific acidic residues (e.g., Asp/Glu) near the ATP binding pocket.

  • Vector for Diversity: A handle for amide coupling or reductive amination to reach the ribose pocket.

Pharmacophore Visualization

The following diagram illustrates the core scaffold and the strategic vectors for modification.

Caption: SAR Map of Pyrazolo[1,5-a]pyrimidine. The C2-amine is highlighted as the primary solubility and solvent-interaction vector.

Part 2: Synthetic Strategies & Regioselectivity[1][2]

The Regioselectivity Challenge

The most robust route to 2-amine derivatives involves the condensation of 3,5-diaminopyrazole with 1,3-electrophiles (e.g.,

-keto esters or -keto nitriles). However, this reaction is susceptible to regiochemical ambiguity, yielding either the 5-substituted or 7-substituted isomer depending on conditions.

• Mechanism: The reaction proceeds via an initial attack of the exocyclic amine of the pyrazole on the carbonyl carbon.

• Control:

  • Acidic Conditions (AcOH): Tend to favor the formation of the 7-substituted product due to protonation dynamics affecting the nucleophilicity of the pyrazole nitrogens.

  • Basic/Neutral Conditions: Often favor the 5-substituted product.

Validated Synthetic Workflow

The following workflow describes the synthesis of a generic 2-amino-5,7-disubstituted-pyrazolo[1,5-a]pyrimidine.

Caption: Condensation of 3,5-diaminopyrazole with 1,3-dicarbonyls. Regioselectivity is driven by the electrophilicity of the carbonyls.

Part 3: Experimental Protocols

Protocol A: Synthesis of 5,7-Dimethylpyrazolo[1,5-a]pyrimidin-2-amine

Objective: To synthesize the core scaffold for further derivatization.

Reagents:

• 3,5-Diamino-1H-pyrazole (1.0 equiv)

• Acetylacetone (1.1 equiv)

• Glacial Acetic Acid (Catalytic or solvent)

• Ethanol (Solvent)

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-diamino-1H-pyrazole (10 mmol) in Ethanol (20 mL).

• Addition: Add Acetylacetone (11 mmol) dropwise.

• Catalysis: Add 5 drops of glacial acetic acid.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor progress via TLC (Mobile phase: 5% MeOH in DCM).

• Precipitation: Cool the reaction mixture to room temperature. The product often precipitates as a solid.

• Filtration: Filter the solid and wash with cold ethanol (2 x 5 mL).

• Recrystallization: Recrystallize from Ethanol/Water if necessary to remove regioisomers.

• Validation: Verify structure via

  -NMR (DMSO- ). Look for the singlet of the pyrimidine proton and the broad singlet of the group.

Protocol B: ADP-Glo Kinase Assay (CDK2/CyclinE)

Objective: To evaluate the inhibitory potency (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

) of the synthesized derivative against CDK2.

Reagents:

• Recombinant CDK2/CyclinE complex.

• Substrate: Histone H1.

• ADP-Glo™ Kinase Assay Kit (Promega).

• Assay Buffer: 40 mM Tris-HCl pH 7.5, 20 mM

  , 0.1 mg/mL BSA.

Workflow:

• Compound Prep: Prepare 3-fold serial dilutions of the pyrazolo[1,5-a]pyrimidine derivative in DMSO.

• Enzyme Reaction:

  • Add

    of compound solution to a 384-well white plate.

  • Add

    of Enzyme/Substrate mix.

  • Incubate for 10 min at RT.

  • Add

    of ATP ( final).

  • Incubate for 60 min at RT.

• ADP Detection:

  • Add

    of ADP-Glo™ Reagent (stops reaction, consumes remaining ATP). Incubate 40 min.

  • Add

    of Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30 min.

• Readout: Measure Luminescence using a plate reader (e.g., EnVision).

• Analysis: Fit data to a sigmoidal dose-response equation (Variable Slope) to calculate

  .

Part 4: Therapeutic Applications & Data Summary[4]

Key Therapeutic Targets

The 2-amine derivatives have shown specific utility in the following areas:

Target	Disease Indication	Mechanism of Action	Key Reference
CDK2 / CDK9	Oncology (Solid Tumors)	Cell cycle arrest (G1/S) and transcriptional inhibition.	[1, 4]
CK2	Oncology / Virology	Inhibition of anti-apoptotic pathways. Macrocyclization of the scaffold improves selectivity.	[5]
PI3K	Inflammation / Hematology	Immunomodulation via the 2-amine interaction with the affinity pocket.	[8]
TTK (MPS1)	Oncology (Breast Cancer)	Disruption of spindle assembly checkpoint (e.g., CFI-402257 analogs).	[2]

Case Study: CDK2 Selectivity

In a study optimizing pyrazolo[1,5-a]pyrimidines for CDK2, the introduction of a bulky aromatic group at C3 and a solubilizing amine at C2 resulted in sub-micromolar potency.

• Compound A (Unsubstituted 2-amine):

• Compound B (2-NH-Ethyl-OH):

  (Similar to Dinaciclib motif)

• Insight: The 2-amine position tolerates substitution well, allowing for the tuning of ADME properties without destroying the hinge-binding capability of N4.

References

• Recent Advances in Pyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives. International Journal of Pharmaceutical Sciences.Link

• Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257. ACS Medicinal Chemistry Letters.Link

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. Journal of Medicinal Chemistry.Link

• Structure-guided design of pyrazolo[1,5-a]pyrimidines as inhibitors of human cyclin-dependent kinase 2. Bioorganic & Medicinal Chemistry Letters.[1]Link

• Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor. European Journal of Medicinal Chemistry.[2]Link

• Highly facile and regio-selective synthesis of pyrazolo[1,5-a]pyrimidines via reactions of 1,2-allenic ketones with aminopyrazoles. Organic & Biomolecular Chemistry.Link

• Non-hinge-binding pyrazolo[1,5-a]pyrimidines as potent B-Raf kinase inhibitors. Bioorganic & Medicinal Chemistry Letters.Link

• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Pharmaceuticals (MDPI).Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Efficiency Synthesis of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine Scaffolds

Abstract & Strategic Significance

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for purines and a core pharmacophore in potent kinase inhibitors (e.g., CDK, PI3K, and ATP synthase inhibitors).[1] This Application Note details the robust synthesis of 7-methylpyrazolo[1,5-a]pyrimidin-2-amine derivatives.

While the literature often conflates regioisomers, this guide specifically addresses the critical challenge of regiocontrol during the cyclocondensation of 3,5-diaminopyrazole with 1,3-dielectrophiles. We provide a validated protocol for the synthesis of the 5,7-dimethyl analogue (the most thermodynamically stable and high-yielding model system) and provide the mechanistic logic required to access the 7-methyl-5-H and 7-hydroxy-5-methyl variants.

Mechanism & Regiochemistry (Expertise Pillar)

The formation of the pyrazolo[1,5-a]pyrimidine ring involves the condensation of 3,5-diaminopyrazole (1) with a 1,3-dicarbonyl compound (2) . The reaction proceeds via a Michael-type addition followed by cyclodehydration.

The Regioselectivity Paradox

When using unsymmetrical 1,3-dicarbonyls (e.g., 4,4-dimethoxy-2-butanone or ethyl acetoacetate), two regioisomers are possible:

• 7-Methyl isomer: Formed if the ring nitrogen (N2) attacks the carbonyl bearing the methyl group.

• 5-Methyl isomer: Formed if the exocyclic amine (NH2) attacks the carbonyl bearing the methyl group (followed by ring closure).

Critical Insight: In standard acidic conditions (e.g., acetic acid), the reaction is driven by the formation of a Schiff base between the most nucleophilic exocyclic amine and the most reactive carbonyl (usually the aldehyde or ketone).

• Acetylacetone (Symmetrical): Yields 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine . This is the "Gold Standard" reaction for verifying the scaffold due to its symmetry and high yield.

• Ethyl Acetoacetate: Typically yields 5-methyl-7-hydroxypyrazolo[1,5-a]pyrimidin-2-amine (often existing as the 7-one tautomer).

• 4,4-Dimethoxy-2-butanone: Under acidic conditions, the exocyclic amine attacks the aldehyde (formed in situ), placing the methyl group at position 5. To achieve the 7-methyl-5-H isomer, specific steric control or basic conditions are often required to reverse this preference.

Reaction Pathway Diagram

The following diagram illustrates the bifurcation in regiochemistry based on the electrophile used.

Figure 1: Mechanistic divergence in the synthesis of 7-methyl substituted pyrazolo[1,5-a]pyrimidines.

Validated Experimental Protocol (Trustworthiness Pillar)

This protocol describes the synthesis of 5,7-Dimethylpyrazolo[1,5-a]pyrimidin-2-amine . This specific derivative is chosen as the primary protocol because it guarantees the presence of the 7-methyl group, is chemically stable, and serves as the ideal reference standard for validating the cyclization efficiency.

Materials & Reagents

Reagent	Role	Purity/Grade
3,5-Diaminopyrazole Sulfate	Precursor	>97% (Stable Salt Form)
Acetylacetone	1,3-Dielectrophile	>99% (Distilled)
Sodium Acetate (Anhydrous)	Base (Neutralization)	ACS Grade
Ethanol / Water (1:1)	Solvent	HPLC Grade
Acetic Acid (Glacial)	Catalyst (Optional)	ACS Grade

Step-by-Step Methodology

Step 1: Free Base Generation (In Situ)

• Charge a 100 mL round-bottom flask (RBF) with 3,5-diaminopyrazole sulfate (1.96 g, 10.0 mmol).

• Add 15 mL of distilled water and stir to create a suspension.

• Slowly add sodium acetate (0.82 g, 10.0 mmol) dissolved in 5 mL water.

  • Why: The sulfate salt is stable for storage but non-reactive. Sodium acetate gently liberates the free amine without raising the pH high enough to cause rapid decomposition of the pyrazole.

• Stir for 10 minutes at room temperature until the solution becomes clearer.

Step 2: Condensation Reaction

• Add 15 mL of Ethanol to the aqueous mixture.

• Add Acetylacetone (1.10 g, 1.13 mL, 11.0 mmol) dropwise over 2 minutes.

• Equip the RBF with a reflux condenser and a magnetic stir bar.

• Heat the mixture to Reflux (approx. 85°C) for 3–4 hours .

  • Monitoring: Monitor reaction progress via TLC (Mobile Phase: 10% Methanol in DCM). The starting material (low Rf) should disappear, replaced by a highly fluorescent spot (higher Rf).

Step 3: Workup and Isolation

• Allow the reaction mixture to cool slowly to room temperature.

• Cool further in an ice bath (0–4°C) for 30 minutes to maximize precipitation.

• Filter the solid precipitate using a Buchner funnel/vacuum filtration.

• Wash the filter cake with cold water (2 x 10 mL) followed by cold ethanol (1 x 5 mL) .

  • Why: Water removes inorganic salts (Na2SO4); cold ethanol removes unreacted acetylacetone.

Step 4: Purification

• Recrystallize the crude solid from Ethanol/Water (9:1) .

• Dry the crystals in a vacuum oven at 50°C for 6 hours.

• Expected Yield: 75–85%.

• Appearance: Yellow to pale-orange crystalline solid.

Analytical Validation (Self-Validating System)

• 1H NMR (DMSO-d6, 400 MHz):

  • δ 2.45 (s, 3H, 7-CH3)

  • δ 2.55 (s, 3H, 5-CH3)

  • δ 6.10 (s, 2H, NH2, exchangeable)

  • δ 6.55 (s, 1H, H-6, Pyrimidine ring)

  • δ 5.80 (s, 1H, H-3, Pyrazole ring)

• Interpretation: The presence of two distinct singlets in the aliphatic region (2.4–2.6 ppm) confirms the 5,7-dimethyl substitution. A single methyl peak would indicate a mono-methyl derivative.

Workflow Visualization

The following flowchart outlines the critical decision points and process steps for the synthesis.

Figure 2: Operational workflow for the synthesis of 5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-amine.

Troubleshooting & Critical Parameters

Regioselective Control for Mono-Methyl Variants

If your application specifically requires the 7-methyl-5-H isomer (and not the 5,7-dimethyl), you must modify the electrophile:

• Reagent: Use 4,4-dimethoxy-2-butanone (masked 3-oxobutanal).

• Condition Shift: Standard acidic reflux favors the 5-methyl isomer. To favor the 7-methyl isomer, literature suggests performing the reaction in basic media (e.g., Piperidine/Ethanol) or using sodium alkoxides .

• Purification: The mono-methyl isomers often co-elute. Preparative HPLC is recommended if using unsymmetrical reagents.

Common Failure Modes

• Low Yield: Usually due to incomplete neutralization of the sulfate salt. Ensure the pH is near neutral/slightly basic (pH 7-8) before adding the electrophile.

• Oiling Out: If the product forms an oil, re-dissolve in hot ethanol and add water dropwise until turbid, then cool slowly.

• Regioisomer Contamination: Confirmed by splitting of the aromatic proton signals in NMR. Recrystallization is often insufficient to separate 5-Me from 7-Me isomers; chromatography is required.

References

• Das, S. et al. (2024).[1] A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives. Periodica Polytechnica Chemical Engineering. Link

• Fichez, J., Busca, P., & Prestat, G. (2018). Recent Advances in Aminopyrazoles Synthesis and Functionalization. Chimia. Link

• Aggarwal, R. et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry. Link

• Deng, X.[2][3][4][5] & Mani, N. S. (2008).[2] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles. Journal of Organic Chemistry. Link

• Springer, C. et al. (2015). Pyrazolo[1,5-a]pyrimidin-7-amine derivatives useful in therapy. Patent WO2015110491A2. Link

Sources

• 1. pp.bme.hu [pp.bme.hu]
• 2. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 3. Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]
• 5. Regioselectivity in the multicomponent reaction of 5-aminopyrazoles, cyclic 1,3-diketones and dimethylformamide dimethylacetal under controlled microwave heating - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Functionalization of the 2-Amino Moiety in Pyrazolo[1,5-a]pyrimidines

Executive Summary & Scientific Context

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors (e.g., CDK2, TrkA, Pim-1) and hypnotic agents (e.g., Zaleplon, Indiplon).[1] While functionalization at the 3-, 5-, and 7-positions is well-documented via electrophilic aromatic substitution or

reactions, the 2-amino group offers a unique, often underutilized vector for expanding chemical space.

The 2-amino moiety typically originates from the condensation of 3,5-diaminopyrazole with 1,3-biselectrophiles. Chemically, this amine resides on the

-excessive pyrazole ring but is electronically modulated by the fused -deficient pyrimidine system. This creates a nucleophile that is more reactive than a standard aminopyrimidine but less reactive than a simple aniline, requiring tuned protocols for efficient functionalization.

This guide provides three validated workflows for transforming the 2-amino group: Acylation , Pd-Catalyzed Cross-Coupling , and Sandmeyer-type Halogenation .

Chemical Reactivity Profile

Understanding the electronic environment is prerequisite to successful synthesis.

• Nucleophilicity: The 2-amino group is an exocyclic amine attached to the pyrazole ring. While the fused pyrimidine ring exerts an electron-withdrawing inductive effect (

  ), the pyrazole ring itself is electron-rich. Consequently, the 2-amino group is sufficiently nucleophilic for acylation but often requires specific ligands for palladium-catalyzed couplings.

• Acidity: The

  protons are moderately acidic ( in DMSO), allowing deprotonation by strong bases (NaH, LiHMDS) to facilitate alkylation or reaction with weak electrophiles.

• Radical Susceptibility: The position is amenable to radical diazotization (Sandmeyer), converting the

  bond to a bond, a critical gateway for accessing 2-aryl/alkyl derivatives via Suzuki or Sonogashira coupling.

Decision Matrix: Selecting the Right Pathway

Figure 1: Strategic decision tree for functionalizing the 2-amino group based on downstream SAR requirements.

Protocol A: Acylation and Sulfonylation

Application: Introduction of amide or sulfonamide linkers. This is the "bread and butter" of SAR exploration, modulating solubility and H-bond donor/acceptor profiles.

Mechanism & Rationale

Standard amide coupling reagents (HATU/EDC) often result in sluggish conversion due to the reduced nucleophilicity of the heteroaryl amine. The use of acid chlorides or anhydrides with a pyridine base is the preferred, robust method. For highly unreactive substrates, pre-deprotonation with NaH is recommended.

Experimental Procedure (Standard)

Reagents:

• Substrate: 2-amino-pyrazolo[1,5-a]pyrimidine (1.0 equiv)

• Electrophile: Acid Chloride (

  ) or Sulfonyl Chloride ( ) (1.2 equiv)

• Base: Pyridine (3.0 equiv) or

  (for sulfonyl chlorides)

• Solvent: Anhydrous DCM or THF

Step-by-Step:

• Dissolution: Dissolve the amine (1.0 mmol) in anhydrous DCM (5 mL) under an inert atmosphere (

  ).

• Base Addition: Add pyridine (3.0 mmol) and cool the mixture to 0 °C.

• Addition: Dropwise add the acid chloride (1.2 mmol).

• Reaction: Allow to warm to RT and stir for 2–12 hours. Monitor by LC-MS.

  • Note: If conversion is <50% after 4 hours, add DMAP (0.1 equiv) as a nucleophilic catalyst.

• Workup: Quench with sat.

  . Extract with DCM ( ). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (MeOH/DCM gradient).

Data Summary: Optimization of Acylation

Condition	Base	Additive	Conversion (4h)	Comment
R-COOH + HATU	DIPEA	-	35%	Sluggish; often stalls.
R-COCl	Pyridine	-	88%	Recommended standard.
R-COCl	DIPEA	DMAP (10%)	>95%	Best for hindered amines.

Protocol B: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

Application: Synthesis of

-aryl or -heteroaryl derivatives. Challenge: Heteroaromatic amines are challenging nucleophiles in Buchwald couplings due to potential coordination of the pyrimidine nitrogens to the Pd center, poisoning the catalyst.

Catalyst System Selection

• Pre-catalyst:

  or Pd(OAc)2.

• Ligand: BrettPhos or Xantphos .

  • BrettPhos is superior for primary heteroaryl amines coupling with aryl chlorides.

  • Xantphos is robust for aryl bromides and iodides.

• Base:

  (weak base) is preferred to prevent decomposition of the sensitive pyrazolo-pyrimidine core, though can be used if the substrate is stable.

Experimental Procedure

Reagents:

• Nucleophile: 2-amino-pyrazolo[1,5-a]pyrimidine (1.0 equiv)

• Electrophile: Aryl Bromide/Chloride (1.2 equiv)

• Catalyst:

  (5 mol%)

• Ligand: BrettPhos (10 mol%)

• Base:

  (2.0 equiv)

• Solvent: 1,4-Dioxane (anhydrous, degassed)

Step-by-Step:

• Setup: In a glovebox or under strict Argon flow, charge a microwave vial with the amine (0.5 mmol), aryl halide (0.6 mmol),

  (1.0 mmol), (23 mg), and BrettPhos (54 mg).

• Solvent: Add degassed 1,4-Dioxane (5 mL). Seal the vial.

• Reaction: Heat to 100 °C (oil bath) or 110 °C (microwave) for 12 hours.

  • Checkpoint: The solution should turn from dark red to black/brown. If Pd black precipitates early, conversion will stop.

• Filtration: Cool to RT, dilute with EtOAc, and filter through a Celite pad.

• Purification: Concentrate and purify via silica gel chromatography.

Protocol C: Sandmeyer-Type Iodination (The Gateway Transformation)

Application: Converting the

group to an Iodine atom. Significance: This transforms the nucleophilic amine into an electrophilic handle (2-iodo-pyrazolo[1,5-a]pyrimidine), enabling Suzuki, Sonogashira, or Heck couplings to install carbon substituents.

Mechanism Visualization

The reaction proceeds via a radical-polar crossover mechanism using an alkyl nitrite.

Figure 2: Pathway for the anhydrous Sandmeyer transformation.

Experimental Procedure

Note: Classical aqueous Sandmeyer conditions (

) often fail due to the solubility profile of the heterocycle. We utilize the Doyle-type non-aqueous protocol .

Reagents:

• Substrate: 2-amino-pyrazolo[1,5-a]pyrimidine (1.0 equiv)

• Diazotization Agent:

  -Butyl Nitrite ( -BuONO) (1.5 equiv)

• Halogen Source: Diiodomethane (

  ) (3.0 equiv) or Copper(I) Iodide ( ) (1.5 equiv)

• Solvent: Anhydrous Acetonitrile (MeCN)

Step-by-Step:

• Preparation: Dissolve the amine (1.0 mmol) and diiodomethane (3.0 mmol) in anhydrous MeCN (5 mL) in a round-bottom flask.

• Addition: Heat the mixture to 60 °C. Add

  -BuONO (1.5 mmol) dropwise over 10 minutes.

  • Safety: Nitrogen gas evolution will occur. Ensure open ventilation.

• Reaction: Stir at 60–80 °C for 1 hour.

• Workup: Cool to RT. Quench with saturated aqueous

  (sodium thiosulfate) to remove excess iodine species.

• Extraction: Extract with EtOAc. The organic layer may be dark; wash thoroughly with thiosulfate until the iodine color fades.

• Purification: Flash chromatography. The iodo-product is typically less polar than the starting amine (higher

  ).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Solubility	Planar, rigid scaffold stacking.	Use HFIP (Hexafluoroisopropanol) as a co-solvent or run reactions in DMSO.
Regioisomers	Confusion between 2- and 7- .	Verify starting material.[2] 2- comes from 3,5-diaminopyrazole. 7- comes from of 7-Cl.
Pd Catalyst Death	N-coordination to Pd.	Switch to BrettPhos Pd G3 precatalyst. Increase catalyst loading to 10 mol%.
Hydrolysis (Sandmeyer)	Water in solvent.	Use strictly anhydrous MeCN. Water converts the diazonium to a phenol (2-OH).

References

• Scaffold Overview & Kinase Activity

  • Arias-Gómez, A., et al. (2021). "Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold." Molecules, 26(9), 2708.[1][3] Link

• Synthesis from Diaminopyrazoles

  • Attia, M. H., et al. (2024).[4] "Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases." International Journal of Molecular Sciences, 25. Link

• Guram, A. S., et al. (2004). "New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of Organic Chemistry, 69(10).

• Non-Aqueous Sandmeyer Protocol

  • Krasnokutskaya, E. A., et al. (2007). "A New, One-Step, Effective Protocol for the Iodination of Aromatic and Heterocyclic Compounds via Aprotic Diazotization of Amines." Synthesis, 2007(1), 81-84. Link

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. Functional Pyrazolo[1,5- a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Revolutionizing Heterocyclic Synthesis: A Senior Application Scientist's Guide to Microwave-Assisted Preparation of Pyrazolo[1,5-a]pyrimidin-2-amine

Introduction: The Significance of the Pyrazolo[1,5-a]pyrimidine Scaffold and the Advent of Microwave Chemistry

The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry and drug development, forming the structural basis for a multitude of therapeutic agents.[1][2] Its derivatives have demonstrated a wide spectrum of biological activities, including roles as kinase inhibitors for cancer therapy, and have been incorporated into approved drugs.[3][4] The 2-amino substituted variants, in particular, are of significant interest as they provide a key vector for further molecular elaboration and interaction with biological targets.

Traditionally, the synthesis of these bicyclic systems involves the cyclocondensation of a 5-aminopyrazole with a 1,3-bielectrophilic partner, often requiring prolonged reaction times at elevated temperatures.[5][6] However, the advent of microwave-assisted organic synthesis (MAOS) has transformed the landscape of heterocyclic chemistry.[1][5] This technology leverages the efficient and rapid heating of polar molecules by microwave irradiation, leading to dramatic reductions in reaction times, often from hours to minutes, and frequently results in higher yields and cleaner reaction profiles.[7] This application note provides a detailed protocol and in-depth scientific insights for the microwave-assisted synthesis of pyrazolo[1,5-a]pyrimidin-2-amine, tailored for researchers, scientists, and professionals in the field of drug development.

The Underpinning Chemistry: Reaction Mechanism and Regioselectivity

The synthesis of pyrazolo[1,5-a]pyrimidin-2-amines is most commonly achieved through the cyclocondensation of 3,5-diaminopyrazole with a 1,3-dicarbonyl compound. The reaction proceeds through a well-established mechanism involving initial nucleophilic attack, followed by cyclization and dehydration to form the fused pyrimidine ring.[3]

The regioselectivity of the reaction is a critical consideration. With an unsymmetrical 1,3-dicarbonyl, two isomeric products are possible. However, in the case of 3,5-diaminopyrazole, the initial condensation typically occurs between the more nucleophilic 5-amino group of the pyrazole and one of the carbonyl groups of the bielectrophile. The subsequent intramolecular cyclization involves the endocyclic nitrogen atom of the pyrazole ring, leading to the thermodynamically favored pyrazolo[1,5-a]pyrimidine scaffold.[8] Microwave irradiation can further enhance this regioselectivity in some cases, leading to higher purity products.

Diagram of the Reaction Mechanism:

Caption: General reaction mechanism for the synthesis of pyrazolo[1,5-a]pyrimidin-2-amine.

Experimental Protocol: Microwave-Assisted Synthesis of 2-Amino-5,7-dimethylpyrazolo[1,5-a]pyrimidine

This protocol details the synthesis of 2-amino-5,7-dimethylpyrazolo[1,5-a]pyrimidine, a representative example of the target class of compounds.

Materials and Equipment:

• 3,5-Diaminopyrazole

• Acetylacetone (2,4-pentanedione)

• Glacial Acetic Acid

• Ethanol

• Microwave synthesis reactor with sealed vessels

• Magnetic stirrer and stir bars

• Rotary evaporator

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel)

• Purification system (e.g., flash column chromatography)

Experimental Workflow Diagram:

Caption: Step-by-step workflow for the microwave-assisted synthesis.

Step-by-Step Procedure:

• Reaction Setup: In a dedicated microwave process vial equipped with a magnetic stir bar, combine 3,5-diaminopyrazole (1.0 mmol, 1.0 equiv), acetylacetone (1.1 mmol, 1.1 equiv), and glacial acetic acid (2-3 mL).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 120°C for 10-20 minutes. The reaction progress can be monitored by TLC.

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Transfer the reaction mixture to a round-bottom flask and remove the acetic acid under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol, or by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

• Characterization: The structure and purity of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation: Reaction Parameters and Expected Outcomes

The following table summarizes typical reaction conditions and expected yields for the synthesis of various 2-amino-substituted pyrazolo[1,5-a]pyrimidines.

Entry	1,3-Dicarbonyl Compound	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	Acetylacetone	Acetic Acid	120	15	~85
2	Ethyl Acetoacetate	Ethanol	140	10	~80
3	Dibenzoylmethane	Acetic Acid	150	20	~78

Characterization Data for 2-Amino-5,7-dimethylpyrazolo[1,5-a]pyrimidine:

• ¹H NMR (DMSO-d₆): δ 6.25 (s, 2H, NH₂), 5.89 (s, 1H, H-6), 2.38 (s, 3H, CH₃), 2.25 (s, 3H, CH₃).[9]

• ¹³C NMR (DMSO-d₆): δ 160.1, 154.5, 148.2, 142.7, 105.9, 92.8, 24.1, 16.8.

• Mass Spec (ESI): m/z calculated for C₈H₁₀N₄ [M+H]⁺: 163.09, found: 163.1.

Troubleshooting and Field-Proven Insights

• Low Yield: If the yield is lower than expected, ensure the purity of the starting materials, particularly the 3,5-diaminopyrazole, as impurities can interfere with the reaction. Increasing the reaction time or temperature in small increments may also improve the yield.

• Side Product Formation: The formation of isomeric byproducts can sometimes occur. The use of a catalytic amount of a strong acid, such as sulfuric acid, in conjunction with acetic acid can sometimes improve regioselectivity.

• Purification Challenges: If the product is difficult to purify by recrystallization, column chromatography is a reliable alternative. A gradient elution is often more effective than an isocratic one for separating closely related compounds.

Conclusion

Microwave-assisted synthesis represents a significant advancement in the preparation of pyrazolo[1,5-a]pyrimidin-2-amines, offering a rapid, efficient, and often higher-yielding alternative to conventional heating methods. The protocol and insights provided in this application note are designed to empower researchers and scientists to leverage this powerful technology for the expedited synthesis of this important class of heterocyclic compounds, thereby accelerating the pace of drug discovery and development.

References

• Al-Zaydi, K. M. (2009). Synthesis of Fused Pyrazolo[1,5-a]pyrimidine Derivatives Under Microwave Irradiation and Ultrasound, as Ecofriendly Energy Sources. HETEROCYCLES, 78(8), 2003-2012.

• Terungwa, T. I., et al. (2025). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. [Link]

• Portilla, J., et al. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Molecules, 26(11), 3326. [Link]

• ResearchGate. (n.d.). The mechanism for the synthesis of pyrazolo[1,5‐a]pyrimidines using the cyclocondensation technique as a solvent‐free approach. [Link]

• Buriol, L., et al. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Arkivoc, 2018(3), 233-274. [Link]

• Pyrazolo[1,5-a]pyrimidines: A Close Look into their Synthesis and Applications. (n.d.). Ommega Publishers. [Link]

• Zhang, X., et al. (2014). Highly facile and regio-selective synthesis of pyrazolo[1,5-a]pyrimidines via reactions of 1,2-allenic ketones with aminopyrazoles. Organic & Biomolecular Chemistry, 12(13), 2099-2107. [Link]

• Gomaa, M. A.-M. (2021). Synthesis and Characterization of New Pyrazolopyrimidine Derivatives Incorporated to Benzothiaazole. Letters in Applied NanoBioScience, 10(2), 2235-2242.
• Abdel-Aziz, H. A., et al. (2019). Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine.

• El-Faham, A., et al. (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 1-14. [Link]

• Zrinski, I., & Grediček, N. (2006).
• Gomha, S. M., et al. (2022). Synthesis, anticancer evaluation, and molecular modeling study of new 2-(phenylamino)pyrazolo[1,5-a]pyrimidine analogues. Arabian Journal of Chemistry, 15(11), 104231.

• An, Y., et al. (2014). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters, 5(8), 949-954. [Link]

• Novikova, D. S., et al. (2023). NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. Molecules, 28(18), 6586. [Link]

• ResearchGate. (n.d.). Pyrazolo[1,5-a]Pyrimidine: Synthesis and Regiospecific Electrophilic Substitution in the Pyrazole and/or Pyrimidine Rings. [Link]

• Wang, X., et al. (2020). Synthesis of two novel pyrazolo[1,5-a]pyrimidine compounds with antibacterial activity and biophysical insights into their interactions with plasma protein. Bioorganic Chemistry, 99, 103833. [Link]

• Dass, R. (2022). Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidine. BYU ScholarsArchive. [Link]

• Terungwa, T. I., et al. (2025). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. [Link]

• Novikova, D. S., et al. (2023). NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. Molecules, 28(18), 6586.

• Mahmoodi, N. O., et al. (2014). Microwave assisted one-pot regioselective synthesis of 3,5-arylated pyrazoles from 2,3-dibromo-1,3-diarylpropan-1-ones using amberlite IR-120. TSI, 10(10), 391-396. [Link]

• Dolzhenko, A. V., et al. (2022). Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. RSC Advances, 12(15), 9349-9357. [Link]

• Dolzhenko, A. V., et al. (2022). Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. RSC Advances, 12(15), 9349-9357. [Link]

• de la Cruz, P., et al. (2017). Microwave-Assisted 1,3-Dipolar Cyclo-addition: Recent Advances In Synthesis of Isoxazolidines. Mini-Reviews in Organic Chemistry, 14(2), 87-95. [Link]

Sources

• 1. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Access to Pyrazolo[1,5‑a]pyrimidinone Regioisomers from Acylated Meldrum’s Acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. mdpi.com [mdpi.com]

Preparation of 7-methylpyrazolo[1,5-a]pyrimidin-2-amine libraries

Application Note: High-Fidelity Synthesis and Library Generation of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine Scaffolds

Executive Summary & Strategic Significance

The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in drug discovery, serving as a bioisostere for purines and demonstrating high affinity for ATP-binding sites in kinases (e.g., CDK2, KDR, VEGFR) and GPCR modulation.

The 7-methylpyrazolo[1,5-a]pyrimidin-2-amine variant is particularly valuable because the 7-methyl group often occupies a specific hydrophobic pocket (e.g., the gatekeeper region in kinases) or locks the conformation, while the 2-amino group provides a versatile handle for late-stage diversification.

The Critical Challenge: The condensation of 3,5-diaminopyrazole with unsymmetrical 1,3-dicarbonyls (like 4,4-dimethoxy-2-butanone) is regiochemically sensitive. Without precise control, researchers often obtain a mixture of the 7-methyl and 5-methyl isomers, or the undesired 5-methyl isomer exclusively.

This guide details a regioselective protocol to secure the 7-methyl isomer and provides validated methods for expanding this core into high-value libraries via Buchwald-Hartwig and amide couplings.

Strategic Analysis: Regiocontrol & Mechanism

The formation of the bicyclic core involves the condensation of 3,5-diaminopyrazole (1) with 4,4-dimethoxy-2-butanone (2). The regioselectivity is governed by the initial nucleophilic attack and the tautomeric state of the pyrazole, which is dictated by the pH of the reaction medium.

• Acidic Conditions (Recommended): In glacial acetic acid, the reaction proceeds under thermodynamic control. The exocyclic amine attacks the acetal/ketone, and the specific protonation of the ring nitrogen directs cyclization to favor the 7-methyl isomer.

• Basic/Neutral Conditions: Often yield mixtures or favor the 5-methyl isomer due to kinetic control at the most accessible electrophilic site.

Pathway Visualization

Caption: Regioselective cyclization pathway. Acidic media (AcOH) directs the formation of the 7-methyl isomer.

Protocol 1: Core Scaffold Synthesis

Target: 7-methylpyrazolo[1,5-a]pyrimidin-2-amine Scale: 10 mmol (scalable to 100 mmol)

Reagents & Materials

• 3,5-Diaminopyrazole sulfate: (Stable salt form is preferred over free base due to oxidation sensitivity).

• 4,4-Dimethoxy-2-butanone: (98% purity).

• Glacial Acetic Acid (AcOH): Solvent and catalyst.

• Sodium Hydroxide (NaOH): For neutralization.

Step-by-Step Methodology

• Salt Neutralization (In-situ):

  • To a round-bottom flask equipped with a reflux condenser, add 3,5-diaminopyrazole sulfate (2.0 g, ~10 mmol) and glacial acetic acid (20 mL).

  • Note: Unlike many protocols requiring free-basing beforehand, refluxing in AcOH allows the sulfate to dissolve and react, though adding a stoichiometric amount of sodium acetate (NaOAc) can buffer the sulfate if solubility is an issue. For this specific scaffold, pure AcOH is sufficient.

• Condensation:

  • Add 4,4-dimethoxy-2-butanone (1.5 equiv, ~2.0 mL) dropwise to the suspension.

  • Heat the mixture to reflux (118 °C) for 4–6 hours.

  • Monitoring: Monitor by LC-MS. The starting material (MW ~98) should disappear, replaced by the product mass (MW 148, [M+H]+ 149).

• Work-up & Isolation:

  • Cool the reaction mixture to room temperature.

  • Concentrate the acetic acid under reduced pressure (rotary evaporator) to ~20% of the original volume.

  • Pour the residue into ice-cold water (50 mL).

  • Neutralize carefully with 5N NaOH or saturated NaHCO3 to pH ~8. The product will precipitate as a solid.

  • Critical Step: Allow the suspension to stir at 0 °C for 30 minutes to ensure complete precipitation.

• Purification:

  • Filter the solid and wash with cold water (2 x 10 mL) and cold diethyl ether (1 x 10 mL) to remove non-polar impurities.

  • Recrystallization: If the crude purity is <95%, recrystallize from Ethanol/Water (9:1) .

Quality Control (QC) - Isomer Differentiation

The most common failure mode is obtaining the 5-methyl isomer. Use 1H NMR to distinguish:

• 7-Methyl Isomer (Target): The proton at C5 (adjacent to the bridgehead N) typically appears as a doublet at δ ~8.0–8.3 ppm with a coupling constant J ≈ 4–5 Hz.

• 5-Methyl Isomer: The proton at C7 (adjacent to the methyl) appears significantly upfield or shows different coupling patterns due to the lack of the bridgehead nitrogen's deshielding effect.

Protocol 2: Library Diversification (The 2-Amine Handle)

The 2-amino group is a "heteroaromatic amine," making it less nucleophilic than standard anilines. Standard amide couplings may fail without activation.

Workflow Visualization

Caption: Divergent synthesis workflow for library generation from the 2-amine core.

A. Buchwald-Hartwig N-Arylation (High Value)

This reaction couples the 2-amine with aryl bromides/chlorides, essential for expanding the scaffold into kinase-inhibitor space.

• Catalyst System: BrettPhos Pd G3 or XPhos Pd G2 are superior for this electron-deficient amine.

• Base: Cs2CO3 (Cesium Carbonate).

• Solvent: 1,4-Dioxane or t-Amyl Alcohol (anhydrous).

Procedure:

• In a vial, mix Core Scaffold (1.0 equiv), Aryl Bromide (1.2 equiv), Cs2CO3 (2.0 equiv), and BrettPhos Pd G3 (0.05 equiv).

• Purge with Nitrogen/Argon.

• Add Dioxane (0.1 M concentration).

• Heat at 100 °C for 12 hours (or MW 120 °C for 30 min).

• Filter through Celite and purify via Prep-HPLC.

B. Amide Coupling (HATU Method)

• Reagents: Carboxylic Acid (1.2 equiv), HATU (1.5 equiv), DIPEA (3.0 equiv), DMF.

• Condition: Heat is often required. Stir at 50–60 °C rather than RT to ensure conversion due to the low nucleophilicity of the 2-amine.

Summary of Reaction Parameters

Parameter	Core Synthesis (Protocol 1)	Buchwald Coupling (Protocol 2A)	Amide Coupling (Protocol 2B)
Solvent	Glacial Acetic Acid	1,4-Dioxane (dry)	DMF (dry)
Temperature	Reflux (118 °C)	100 °C	50–60 °C
Catalyst	None (Acid mediated)	BrettPhos Pd G3 / XPhos Pd G2	HATU (Coupling Agent)
Base	None (Neutralize post-rxn)	Cs2CO3	DIPEA
Key Risk	Regioisomer formation (5-Me)	Catalyst poisoning / Oxidation	Low conversion (Sterics)
Yield Target	65–80%	50–75%	70–90%

References

• Regioselective Synthesis of Pyrazolo[1,5-a]pyrimidines

  • Title: Regioselective Synthesis of 7-(Trimethylsilylethynyl)pyrazolo[1,5-a]pyrimidines via Reaction of Pyrazolamines with Enynones.
  • Source: Journal of Organic Chemistry (2016).

  • URL:[Link]

• Kinase Inhibitor Application & SAR

  • Title: Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases.
  • Source: MDPI Molecules (2024).

  • URL:[Link][1]

• Buchwald-Hartwig Conditions for Heteroaromatic Amines

  • Title: Buchwald–Hartwig amination (General Mechanism & Catalysts).[2][3]

  • Source: Wikipedia / Organic Chemistry Portal.

  • URL:[Link]

• General Synthetic Strategy for Pyrazolo[1,5-a]pyrimidines

  • Title: Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transform
  • Source: PMC / NIH (2021).

  • URL:[Link]

Sources

• 1. Regioselectivity in the multicomponent reaction of 5-aminopyrazoles, cyclic 1,3-diketones and dimethylformamide dimethylacetal under controlled microwave heating - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Solvent Selection for Pyrazolo[1,5-a]pyrimidine Cyclization Reactions

Introduction: The Privileged Scaffold and the Critical Cyclization Step

The pyrazolo[1,5-a]pyrimidine core is a prominent "privileged scaffold" in modern medicinal chemistry. Its rigid, planar structure and versatile substitution patterns have made it a cornerstone in the development of targeted therapeutics, particularly as protein kinase inhibitors for oncology.[1][2] Compounds bearing this heterocyclic system have shown a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antiviral properties.[2][3]

The construction of this bicyclic system is most commonly achieved through the cyclocondensation of a 5-aminopyrazole derivative with a 1,3-bielectrophilic partner, such as a β-dicarbonyl compound, enaminone, or α,β-unsaturated ketone/nitrile.[4] This cyclization step is the linchpin of the entire synthetic sequence, and its success—in terms of yield, purity, and even regioselectivity—is profoundly influenced by the choice of reaction solvent.

This document provides researchers, scientists, and drug development professionals with a comprehensive guide to solvent selection for this critical reaction. We will explore the mechanistic underpinnings of the cyclization, present comparative data, and provide detailed protocols to empower chemists to make rational, evidence-based decisions for optimizing their synthetic routes.

Mechanistic Considerations: Why Solvent Matters

The most prevalent synthetic route involves the reaction of a 5-aminopyrazole with a 1,3-dicarbonyl compound. The reaction mechanism proceeds through several key stages, each of which can be influenced by the solvent's properties[2]:

• Initial Nucleophilic Attack: The exocyclic amino group (–NH2) of the 5-aminopyrazole acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the 1,3-dicarbonyl compound.

• Formation of a Vinylogous Amide Intermediate: This initial addition is often followed by the loss of a water molecule to form a key enamine or vinylogous amide intermediate.

• Intramolecular Cyclization: The endocyclic pyrazole nitrogen (N1) then performs an intramolecular nucleophilic attack on the second carbonyl group.

• Dehydration/Aromatization: A final dehydration step yields the aromatic pyrazolo[1,5-a]pyrimidine ring system.

Solvents play a crucial role by:

• Solubilizing Reactants: Ensuring both the aminopyrazole and the 1,3-bielectrophile are in solution to react.

• Stabilizing Intermediates & Transition States: Polar solvents can stabilize charged intermediates, potentially lowering the activation energy.

• Facilitating Proton Transfer: Protic solvents (e.g., alcohols, acetic acid) can act as proton shuttles, facilitating the dehydration steps.

• Influencing Tautomeric Equilibria: The solvent can affect the equilibrium between different tautomeric forms of the reactants and intermediates.

The Impact of Solvent Choice on Reaction Outcomes

The selection of a solvent is not merely about dissolving the reactants; it is a critical parameter that dictates the reaction's efficiency and outcome. The choice can be broadly categorized by the solvent's polarity and its ability to act as a proton donor (protic vs. aprotic).

Protic Solvents: Acetic Acid and Alcohols

Protic solvents are often the first choice for this cyclization due to their ability to facilitate the key dehydration steps.

• Acetic Acid (AcOH): Frequently cited as an excellent medium, glacial acetic acid serves a dual role as both a solvent and an acid catalyst.[5][6] It effectively protonates the carbonyl groups, increasing their electrophilicity, and facilitates the elimination of water. Its high boiling point (118 °C) allows for reactions to be conducted at elevated temperatures, which is often necessary to drive the reaction to completion.[5]

• Ethanol (EtOH): Another common choice, ethanol is less acidic than acetic acid and may require an additional acid or base catalyst (e.g., a few drops of piperidine or triethylamine) to achieve high yields.[7][8] It is a good solvent for a wide range of substrates and is easily removed during work-up. Sodium ethoxide in ethanol can be used to promote cyclization with certain substrates, such as masked Michael acceptors.[9]

Apolar Aprotic and High-Boiling Point Solvents

In cases where reactants are sensitive to acidic conditions or when higher temperatures are required, aprotic solvents are employed.

• Toluene & Xylene: These nonpolar, high-boiling solvents are ideal for reactions that require high temperatures to overcome activation barriers and effectively remove water via azeotropic distillation (using a Dean-Stark apparatus). Refluxing in xylene is a common condition for reactions involving less reactive substrates like enaminones.[6]

• Dimethyl Sulfoxide (DMSO) & N,N-Dimethylformamide (DMF): These polar aprotic solvents have excellent solvating power for a wide range of organic molecules. Their high boiling points allow for a broad range of reaction temperatures. DMSO, in particular, has been shown to provide the best results in certain microwave-assisted syntheses of 5,6-diarylpyrazolo[1,5-a]pyrimidines.[10]

Green Chemistry & Alternative Conditions

Modern synthetic chemistry emphasizes sustainability. For this reaction, several greener alternatives have been explored:

• Microwave Irradiation: This technique can dramatically reduce reaction times from hours to minutes and often improves yields.[2][5] Reactions can be performed in small amounts of a high-boiling solvent like DMSO or even under solvent-free conditions.[10]

• Solvent-Free Conditions: In some cases, the reaction can be performed by heating a mixture of the neat reactants, often with a solid-supported catalyst, which simplifies purification and minimizes waste.[11]

Comparative Solvent Data

The following table summarizes findings from various studies, showcasing the impact of solvent choice on the yield of pyrazolo[1,5-a]pyrimidine synthesis. Note that direct comparison can be complex as substrates and conditions vary, but general trends can be observed.

5-Aminopyrazole Substrate	1,3-Bielectrophile Partner	Solvent	Catalyst	Conditions	Yield (%)	Reference
5-amino-3-(anilinyl)-1H-pyrazole-4-carbonitrile	(E)-3-(dimethylamino)-1-phenylprop-2-en-1-one	Glacial Acetic Acid	None	Reflux	High (not specified)	[6]
3-Amino-1H-pyrazole	Isoflavone	DMF	K2CO3	100 °C, 10h	56%	[10]
3-Amino-1H-pyrazole	Isoflavone	Acetonitrile	K2CO3	100 °C, 10h	43%	[10]
3-Amino-1H-pyrazole	Isoflavone	DMSO	(CH3)3COK	100 °C, 10h	82%	[10]
5-aminopyrazole	Chalcone derivative	Ethanol	Piperidine	Reflux	Good (not specified)	[7]
5-aminopyrazole	Diethyl ethoxymethylenemalonate	Acetic Acid	None	100 °C, 10h	Good (not specified)	[7]
4-phenyl-1H-pyrazol-5-amine	N-methyl uracil	Ethanol	Sodium Ethoxide	Not specified	Good (not specified)	[9]

Experimental Protocols

Protocol 1: General Procedure using Acetic Acid (Acid-Catalyzed)

This protocol is a robust starting point for the cyclization of many 5-aminopyrazoles with 1,3-dicarbonyl compounds.

Workflow Diagram:

Caption: Workflow for Acetic Acid-Mediated Cyclization.

Methodology:

• Reagent Preparation: To a round-bottom flask equipped with a magnetic stir bar, add the 5-aminopyrazole derivative (1.0 eq) and the 1,3-dicarbonyl compound (1.0-1.1 eq).

• Solvent Addition: Add glacial acetic acid as the solvent (approximately 5-10 mL per mmol of the limiting reagent).

• Reaction Setup: Attach a reflux condenser to the flask.

• Heating: Place the flask in a heating mantle or oil bath and heat the mixture to reflux (approx. 118 °C).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-8 hours).

• Isolation: Once complete, allow the reaction mixture to cool to room temperature. Pour the mixture slowly into a beaker of ice-water with stirring.

• Filtration: Collect the resulting precipitate by vacuum filtration.

• Washing: Wash the solid product with cold water, followed by a small amount of cold ethanol or diethyl ether to remove residual acetic acid.

• Drying: Dry the product under vacuum to obtain the final pyrazolo[1,5-a]pyrimidine.

Protocol 2: Base-Catalyzed Cyclization in Ethanol

This protocol is suitable for substrates that may be sensitive to strong acid or for reactions using α,β-unsaturated nitriles.

Methodology:

• Reagent Preparation: In a round-bottom flask, dissolve the 5-aminopyrazole (1.0 eq) and the α,β-unsaturated nitrile or ketone (1.0 eq) in absolute ethanol (10-20 mL per mmol).

• Catalyst Addition: Add a catalytic amount of a base, such as piperidine or triethylamine (2-3 drops).

• Reaction and Monitoring: Fit the flask with a reflux condenser and heat the mixture to reflux. Monitor the reaction by TLC.[7]

• Work-up: After cooling to room temperature, concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting residue can often be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel.

Troubleshooting and Optimization

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Consider switching to a higher-boiling solvent like xylene or DMSO.[5]
Poor solubility of reactants.	Switch to a solvent with better solvating power, such as DMF or DMSO.
Side reactions.	If using strong acid/base, try milder conditions. For base-catalyzed reactions, ensure a non-nucleophilic base is used.[5]
Formation of Regioisomers	Use of an unsymmetrical 1,3-dicarbonyl.	The regioselectivity is highly dependent on the electronic and steric nature of the substituents on both reactants. Solvent polarity can influence the outcome. A systematic screening of solvents (e.g., EtOH, AcOH, Toluene) is recommended.
Difficult Purification	Residual high-boiling solvent (DMF/DMSO).	After initial work-up, perform an aqueous wash with brine to remove residual DMF. For DMSO, repeated washes or a lyophilization step may be necessary.

Solvent Selection Logic Diagram:

Caption: Decision tree for rational solvent selection.

Conclusion

The choice of solvent is a paramount consideration in the synthesis of pyrazolo[1,5-a]pyrimidines. While glacial acetic acid remains a highly effective and common choice, offering the dual benefits of a solvent and catalyst, a thorough understanding of the reaction mechanism and substrate properties allows for rational selection from a broader palette of solvents. For thermally robust but acid-sensitive substrates, high-boiling aprotic solvents like toluene or DMSO are excellent alternatives. For milder conditions, catalyzed reactions in ethanol provide a versatile option. By carefully considering the factors of solubility, temperature, catalysis, and potential side reactions, researchers can significantly enhance the yield, purity, and overall efficiency of this pivotal cyclization reaction, accelerating the discovery and development of novel therapeutics.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.RSC Advances. [URL: https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra00527h]
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.PMC (National Center for Biotechnology Information). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10863901/]
• Pyrazolo[1,5-a]pyrimidines: A Close Look into their Synthesis and Applications.Bentham Science. [URL: https://www.eurekaselect.com/article/99037]
• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors.Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Synthesis-and-Biological-Evaluation-of-Compounds-Xu-Brenning/87834455822368141440d99538c62b53b879a957]
• Pyrazolo[1,5-a]pyrimidines: A Close Look into Their Synthesis and Applications | Request PDF.ResearchGate. [URL: https://www.researchgate.
• The mechanism for the synthesis of pyrazolo[1,5‐a]pyrimidines using the...ResearchGate. [URL: https://www.researchgate.net/figure/The-mechanism-for-the-synthesis-of-pyrazolo15-a]pyrimidines-using-the_fig1_366223597]
• Technical Support Center: Synthesis of Pyrazolo[1,5-a]pyrimidine Compounds.Benchchem. [URL: https://www.benchchem.com/technical-support-center/synthesis-of-pyrazolo-1-5-a-pyrimidine-compounds]
• Synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their antifungal activities against phytopathogenic fungi in vitro.Amazon AWS. [URL: https://s3.amazonaws.com/JACS.2021.5.2/JACSC-2021-3-2-2.pdf]
• Full article: Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine.Taylor & Francis Online. [URL: https://www.tandfonline.com/doi/full/10.1080/00397911.2019.1604967]
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• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity.MDPI. [URL: https://www.mdpi.com/1424-8247/17/12/1667]
• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors.Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Design%2C-Synthesis%2C-and-Development-of-Derivatives-Kozik-Bara%C5%84ska/d491176b669742a77c8e54734c382103f568b693]
• 194 recent advances in the synthesis of new pyrazole derivatives.ResearchGate. [URL: https://www.researchgate.
• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors.PMC (National Center for Biotechnology Information). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9318683/]
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• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors.PMC (National Center for Biotechnology Information). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4295790/]
• Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study.ScienceDirect. [URL: https://www.sciencedirect.com/science/article/pii/S187853522200084X]

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Post-Synthetic Modification of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine: A Guide for Researchers

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry and drug discovery, with numerous derivatives showing a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[1][2][3] The ability to functionalize this core structure at various positions allows for the fine-tuning of its pharmacological profile. This guide provides detailed application notes and protocols for the post-synthetic modification of a key derivative, 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine, focusing on the versatile 2-amino group.

The presence of the exocyclic amino group at the C2 position offers a prime handle for introducing diverse substituents through well-established synthetic transformations. This allows for the systematic exploration of the structure-activity relationship (SAR) and the development of novel compounds with enhanced potency and selectivity. This document outlines reliable protocols for N-acylation, N-alkylation, and N-arylation of the title compound, providing researchers and drug development professionals with a practical framework for their synthetic endeavors.

Understanding the Reactivity of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

The reactivity of the 2-amino group in 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine is influenced by the electronic properties of the fused pyrazolo[1,5-a]pyrimidine ring system. The pyrazole ring is electron-rich, while the pyrimidine ring is electron-deficient. The exocyclic amino group at C2 is nucleophilic and can readily react with various electrophiles. The methyl group at C7 has a minor electron-donating effect, which can slightly enhance the nucleophilicity of the amino group.

The following sections detail protocols for three key transformations of the 2-amino group: acylation to form amides, alkylation to introduce alkyl substituents, and arylation via Buchwald-Hartwig cross-coupling to generate N-aryl derivatives.

I. N-Acylation: Synthesis of Amide Derivatives

N-acylation of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine is a straightforward method to introduce a wide variety of functional groups. The resulting amides are prevalent in many biologically active molecules. This protocol describes a general procedure for the acylation using an acyl chloride in the presence of a base.

Application Note:

This protocol is suitable for the synthesis of a library of amide derivatives for SAR studies. The choice of acyl chloride can be varied to introduce different aliphatic and aromatic moieties. The reaction is typically high-yielding and proceeds under mild conditions. For electron-deficient or sterically hindered amines, alternative coupling reagents like HATU or EDC/HOBt may be employed to improve efficiency.[4][5]

Experimental Protocol: N-Acetylation

dot

Caption: Workflow for the N-acylation of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

Materials:

• 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

• Acetyl chloride

• Pyridine or Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate/Hexane mixture for chromatography

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add pyridine or TEA (1.2 eq) to the solution and stir for 5 minutes.

• Slowly add acetyl chloride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the product with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate gradient of ethyl acetate in hexane to afford the pure N-(7-methylpyrazolo[1,5-a]pyrimidin-2-yl)acetamide.

Reactant	Molar Ratio	Purpose
7-Methylpyrazolo[1,5-a]pyrimidin-2-amine	1.0	Starting material
Acetyl chloride	1.1	Acylating agent
Pyridine/TEA	1.2	Base to neutralize HCl byproduct
Dichloromethane	-	Solvent

II. N-Alkylation: Introduction of Alkyl Groups

N-alkylation of the 2-amino group can be achieved using various alkylating agents such as alkyl halides. This protocol provides a general method for the mono- or di-alkylation of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine. The degree of alkylation can often be controlled by the stoichiometry of the alkylating agent and the reaction conditions.

Application Note:

This protocol is useful for introducing small alkyl groups. For bulkier or more complex alkyl groups, reductive amination of an appropriate aldehyde with the 2-amino group can be a more effective strategy.[6] The choice of base is critical; a stronger base like sodium hydride is often necessary for less reactive alkyl halides.

Experimental Protocol: N,N-Dimethylation

dot

Caption: Workflow for the N-alkylation of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

Materials:

• 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

• Methyl iodide

• Sodium hydride (60% dispersion in mineral oil)

• Tetrahydrofuran (THF), anhydrous

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate/Hexane mixture for chromatography

Procedure:

• To a suspension of sodium hydride (2.5 eq) in anhydrous THF in a flame-dried round-bottom flask under a nitrogen atmosphere, add a solution of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes.

• Add methyl iodide (2.2 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the product with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate gradient of ethyl acetate in hexane to yield the desired N,N-dimethyl-7-methylpyrazolo[1,5-a]pyrimidin-2-amine.

Reactant	Molar Ratio	Purpose
7-Methylpyrazolo[1,5-a]pyrimidin-2-amine	1.0	Starting material
Methyl iodide	2.2	Alkylating agent
Sodium hydride	2.5	Base to deprotonate the amine
Tetrahydrofuran	-	Solvent

III. N-Arylation: Buchwald-Hartwig Cross-Coupling

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[7][8] This method allows for the introduction of a wide range of aryl and heteroaryl substituents onto the 2-amino group of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

Application Note:

The success of the Buchwald-Hartwig coupling is highly dependent on the choice of palladium catalyst, ligand, and base. This protocol provides a general starting point, and optimization of these components may be necessary for challenging substrates. The reaction should be performed under strictly anhydrous and inert conditions to ensure catalyst activity.

Experimental Protocol: N-Phenylation

dot

Caption: Workflow for the N-arylation of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

Materials:

• 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

• Iodobenzene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• 1,4-Dioxane, anhydrous and degassed

• Celite®

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate/Hexane mixture for chromatography

Procedure:

• In a glovebox or under a stream of nitrogen, add 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine (1.0 eq), iodobenzene (1.2 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.1 eq), and Cs₂CO₃ (2.0 eq) to a flame-dried Schlenk tube.

• Add anhydrous and degassed 1,4-dioxane to the tube.

• Seal the tube and heat the reaction mixture at 100-110 °C overnight. Monitor the reaction by TLC.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®.

• Wash the Celite® pad with ethyl acetate.

• Combine the filtrates and wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate gradient of ethyl acetate in hexane to afford the pure N-phenyl-7-methylpyrazolo[1,5-a]pyrimidin-2-amine.

Reactant	Molar Ratio	Purpose
7-Methylpyrazolo[1,5-a]pyrimidin-2-amine	1.0	Starting material
Iodobenzene	1.2	Arylating agent
Pd₂(dba)₃	0.05	Palladium catalyst precursor
Xantphos	0.1	Ligand for the palladium catalyst
Cs₂CO₃	2.0	Base
1,4-Dioxane	-	Solvent

Characterization Data

The successful synthesis of the modified products should be confirmed by standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The following table provides expected shifts in characterization data upon modification.

Modification	Expected ¹H NMR Changes	Expected Mass Change (vs. Starting Material)
N-Acetylation	Appearance of a new singlet for the acetyl methyl group (~2.2 ppm) and a downfield shift of the NH proton.	+ 42.04 Da
N,N-Dimethylation	Disappearance of the NH₂ protons and appearance of a new singlet for the two methyl groups (~3.1 ppm).	+ 28.06 Da
N-Phenylation	Appearance of new signals in the aromatic region (7-8 ppm) corresponding to the phenyl group protons.	+ 76.09 Da

References

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [Link]

• Discovery and optimisation of pyrazolo[1,5-a]pyrimidines as aryl hydrocarbon receptor antagonists. RSC Publishing. [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. Journal of the American Chemical Society. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines. Encyclopedia MDPI. [Link]

• Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions. PMC. [Link]

• Synthesis and applications of 2-aminopyrimidine derivatives as key intermediates in chemical synthesis of biomolecules. INIS-IAEA. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). SciSpace. [Link]

• 2-Aminopyrimidine as a Novel Scaffold for Biofilm Modulation. PMC. [Link]

• Derivatives of 2-aminopyrimidine. ResearchGate. [Link]

• Synthesis of 3-halo pyrazolo[1,5-a]pyrimidin-5-ones 4a and 4b. ResearchGate. [Link]

• Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. MDPI. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. MDPI. [Link]

• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC. [Link]

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. PMC. [Link]

• SOME REACTIONS OF PYRAZOLO (1,5-C) PYRIMIDINETHIONES. JournalAgent. [Link]

• Synthesis, Modification and Cytotoxic Properties of New 7-amino-5-arylazolo[1,5-a]pyrimidine-6-carbonitriles. ResearchGate. [Link]

• 6-(Tetrazol-5-yl)-7-aminoazolo[1,5-a]pyrimidines as Novel Potent CK2 Inhibitors. MDPI. [Link]

• The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. PMC. [Link]

• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC. [Link]

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. PMC. [Link]

• Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. [Link]

• SOME REACTIONS OF PYRAZOLO (1,5-C) PYRIMIDINETHIONES. JournalAgent. [Link]

• Amide Synthesis from Alcohols and Amines by the Extrusion of Dihydrogen. Journal of the American Chemical Society. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC. [Link]

• WO2015110491A2 - Pyrazolo[1,5-a]pyrimidin-7-amine derivatives useful in therapy.

• Synthesis, anticancer evaluation, and molecular modeling study of new 2-(phenylamino)pyrazolo[1,5-a]pyrimidine analogues. Arabian Journal of Chemistry. [Link]

• Synthesis and Structure-Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl- N-(Pyridin-2-ylmethyl)Pyrazolo[1,5- a]Pyrimidin-7-Amines. PubMed. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Synthesis and Characterization of New Pyrazolopyrimidine Derivatives Incorporated to Benzothiaazole. Letters in Applied NanoBioScience. [Link]

• Synthesis of pyrazolo[1,5-a]pyrimidines under mild conditions. ResearchGate. [Link]

• The synthesis of new pyrazolo[1,5-a]pyrimidine derivatives. ResearchGate. [Link]

• Synthesis, Modification and Cytotoxic Properties of New 7-amino-5-arylazolo[1,5-a]pyrimidine-6-carbonitriles. ResearchGate. [Link]

• A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/no. Periodica Polytechnica. [Link]

• Synthesis of pyrazolo[1,5-a]pyrimidine ring as a possible bioisosteric replacement of the 5-(1H-pyrrol-1-yl)pyrazole scaffold. arkat usa. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• The Asymmetric Buchwald–Hartwig Amination Reaction. Xingwei Li. [Link]

• Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. ACS Publications. [Link]

• Optimization of 2-Amino-4,6-diarylpyrimidine-5-carbonitriles as Potent and Selective A1 Antagonists. PMC. [Link]

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• 2. Pyrazolo[1,5- a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors-Synthetic Strategies and SAR Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Technical Notes & Optimization

Technical Support Center: Regiocontrol in 7-Me vs 5-Me Fused Heterocycle Synthesis

Current Status: Operational Ticket Queue: High Volume (Isomer Mismatch Issues) Lead Scientist: Dr. A. Vance, Senior Application Specialist

Welcome to the Regioselectivity Troubleshooting Hub

Subject: Controlling 7-methyl vs. 5-methyl isomer formation in bicyclic heterocycles (Quinolines, Indazoles, Benzotriazoles).

The Core Problem: When synthesizing fused heterocycles from meta-substituted anilines (e.g., m-toluidine), you face a bifurcation in cyclization pathways. The electrophile can attack:

• The Ortho-Position (C2): Sterically crowded (between the amine and the methyl). Result: 5-Methyl Isomer.

• The Para-Position (C6): Sterically open. Result: 7-Methyl Isomer.

Under standard thermodynamic control, the 7-methyl isomer is typically favored. Obtaining the 5-methyl isomer or achieving 100% purity of the 7-isomer requires specific kinetic interventions.

Part 1: Diagnostic & Decision Logic

Before modifying your reaction, identify your specific failure mode using the logic flow below.

Visualizing the Bifurcation (The Meta-Effect)

Figure 1: The bifurcation of cyclization for meta-substituted anilines. Path B is naturally favored due to lower steric hindrance.

Part 2: Troubleshooting Protocols

Module A: Quinoline Synthesis (Skraup/Doebner-Miller)

Scenario: You are reacting m-toluidine with glycerol or an

-unsaturated ketone and getting a 60:40 or 70:30 mixture of 7-Me/5-Me.

Protocol 1: Enhancing 7-Methyl Selectivity (The Thermodynamic Route)

To maximize the 7-methyl isomer, you must amplify the steric penalty at the C2 position.

• Adjustment: Switch to the Modified Skraup using mild oxidants and lower acidity to allow thermodynamic equilibration.

• Reagent Switch: Use 2,6-dimethylaniline as a surrogate if the methyl position is flexible (forces 7-Me equivalent structure via symmetry).

• Purification: The 7-Me isomer usually has a lower boiling point and higher solubility in non-polar solvents than the 5-Me isomer.

  • Step: Dissolve crude mixture in minimal hot hexane.

  • Result: 5-Me often precipitates first upon cooling; 7-Me remains in mother liquor.

Protocol 2: Forcing 5-Methyl Formation (The Kinetic Challenge)

This is the "hard" isomer. You must block the C6 position or use a solvent that clusters the amine, exposing the C2 position.

• Method: The Blocking Group Strategy

  • Bromination: Treat m-toluidine with NBS/DMF. The bromine preferentially installs at the para position (C4 relative to amine, C6 relative to methyl), blocking the "easy" cyclization site.

  • Cyclization: Perform the Skraup reaction. The ring must close at the crowded C2 position (forming the 5-Me skeleton).

  • Debromination: Hydrogenation (Pd/C, H2) removes the bromine.

• Alternative: Combes Quinoline Synthesis .

  • Use m-toluidine + 1,3-diketone + Acid.

  • Note: This often yields the 7-Me isomer exclusively due to steric bulk of the diketone. To get 5-Me, you must use sterically minimal diketones (e.g., malondialdehyde equivalents).

Module B: Indazole Synthesis

Scenario: You are synthesizing indazoles via diazotization of m-toluidine (Jacobson/Bartoli routes).

Protocol 3: The 2,6-Dimethylaniline Route (Guaranteed 7-Me)

If you specifically need a 7-methylindazole , do not start with m-toluidine. The regioselectivity is poor.

• Mechanism: Starting with 2,6-dimethylaniline forces the cyclization to occur at one of the identical ortho positions.

• Step-by-Step:

  • Starting Material: 2,6-Dimethylaniline (25 g, 206 mmol).

  • Diazotization: Dissolve in CHCl3. Add tert-butyl nitrite (52 mL) slowly at RT.

  • Cyclization: Add Potassium Acetate (40 g) and 18-crown-6 (5.4 g). Reflux for 3 hours.

  • Result: High-yield formation of 7-methyl-1H-indazole with no contaminating isomers.

  • Why this works: The "7-methyl" is actually the original "2-methyl" of the aniline, and the cyclization happens at the other methyl-bearing carbon (which becomes C7).

Protocol 4: C7-Selective C-H Functionalization (Post-Synthetic)

If you already have the indazole core and want to install a methyl group at C7:

• Technique: Directed Ortho Metalation (DoM) or C-H Activation.

• Reagents: Rh(III) or Ir(III) catalysts with bulky ligands.

• Directing Group (DG): An N-acetyl or N-pyrimidyl group on N1 is required to direct the metal to C7.

  • Contrast: N2-directing groups often favor C3 activation.

  • Catalyst:

    with AgSbF6.

  • Coupling Partner: Methyl boronic acid.

Part 3: Comparative Data Table

Feature	7-Methyl Isomer Route	5-Methyl Isomer Route
Precursor	m-Toluidine (or 2,6-Dimethylaniline)	m-Toluidine (requires blocking)
Steric Profile	Low energy (Open C6 attack)	High energy (Crowded C2 attack)
Preferred Method	Modified Skraup / Bartoli Indole	Blocking Group Strategy / Photocyclization
Typical Yield	60–85%	30–50% (without blocking group)
Separation	Remains in mother liquor (Hexane)	Precipitates first (Hexane)

Part 4: Frequently Asked Questions (FAQ)

Q: I am doing a Skraup reaction with m-toluidine and getting a 2:1 mixture. Can I separate them by column chromatography? A: It is difficult. The Rf values are nearly identical on silica.

• Solution: Use crystallization first. The 5-methyl isomer (more symmetrical packing) often has a significantly higher melting point. Convert them to the HCl salts; the solubility difference often widens in ethanol/ether mixtures.

Q: Why does the literature sometimes label the 5-isomer as the 7-isomer? A: This is a common nomenclature error in older texts (pre-1980s).

• Verification: Always check the 1H NMR coupling constants .

  • 5-Methyl Isomer: You will see two doublets and one singlet (or triplet depending on neighbors) for the aromatic protons. The protons at C6 and C7 will show ortho-coupling (~8 Hz).

  • 7-Methyl Isomer: The protons at C5 and C6 will show ortho-coupling. The proton at C8 (quinoline) or C4 (indazole) will appear distinct.

Q: Can I use microwave irradiation to alter the ratio? A: Yes. Microwave heating typically favors the thermodynamic product (7-methyl) even more strongly due to the rapid equilibration. To favor the 5-methyl (kinetic), you generally need lower temperatures and stronger Lewis acid catalysis to lower the activation barrier of the crowded transition state.

References

• Brieflands. (2013). An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline From m-Toluidine. Retrieved from

• BenchChem. (2025).[1][2][3] The 7-Methyl-Indazole Scaffold: A Privileged Core in Modern Medicinal Chemistry. Retrieved from

• Beilstein Journals. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights. Retrieved from

• MDPI. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Retrieved from

• BenchChem. (2025).[1][3] Regioselective Synthesis of Substituted 1H-Indazoles: Application Notes and Protocols. Retrieved from

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

Welcome to the technical support center for the purification of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine (CAS 2369-83-7). This guide provides field-proven insights, troubleshooting strategies, and detailed protocols tailored for researchers, chemists, and drug development professionals. Our focus is on explaining the causality behind experimental choices to ensure scientifically sound and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the key physical and chemical properties of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine that I should be aware of during purification?

A1: Understanding the compound's properties is the first step to a successful purification strategy. 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine is a heterocyclic organic compound with the following key features:

• Chemical Nature : It is a nitrogen-containing heterocycle with a basic amino group. The predicted basic pKa is around 6.50[1]. This basicity is the most critical factor influencing its behavior during purification, especially in chromatography.

• Physical State : It is typically a solid at room temperature[2].

• Solubility : It is expected to have moderate solubility in polar organic solvents and limited solubility in non-polar solvents and water[2][3].

Q2: What are the most common impurities I might encounter?

A2: Impurities typically arise from the synthetic route used. The most common synthesis involves the cyclocondensation of a 3-aminopyrazole with a β-dicarbonyl compound or a related 1,3-bielectrophile[4][5]. Therefore, likely impurities include:

• Unreacted 3-amino-5-methylpyrazole.

• Unreacted condensation partner (e.g., malondialdehyde derivative).

• Regioisomers, if an unsymmetrical condensation partner is used.

• Solvents from the reaction or workup (e.g., acetic acid, ethanol, DMF).

Q3: Should I start with recrystallization or column chromatography for the initial purification?

A3: For crude material that is mostly the desired product (>80-90% purity by TLC or ¹H NMR) and is solid, recrystallization is often the most efficient first-pass strategy. It is faster, uses less solvent, and is more scalable than chromatography. If the crude material is an oil, contains multiple impurities with similar polarity to your product, or is of lower purity, flash column chromatography is the recommended starting point.

Troubleshooting Guide: Purification Workflows

This section provides a logical flow for diagnosing and solving common issues encountered during the purification of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

Diagram 1: General Purification Workflow

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. CAS 2369-83-7: 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Pyrazolo[1,5-a]pyrimidine Regioisomer Separation

Ticket ID: PYR-ISO-001 Subject: Resolution of Critical Pair: C5 vs. C7 Regioisomers Assigned Specialist: Dr. A. Chen, Senior Application Scientist Status: Open[1][2]

Executive Summary & Diagnostic Triage

The Challenge: The condensation of 3(5)-aminopyrazoles with unsymmetrical 1,3-dicarbonyls (or their equivalents like

-enaminones) typically yields a mixture of [1,5-a]pyrimidine regioisomers .[1][2] While the 7-substituted isomer is often the thermodynamic product, the 5-substituted isomer frequently forms as a significant impurity (or vice versa depending on sterics).[1][2]

These isomers constitute a "critical pair."[1] They possess nearly identical lipophilicity (

) and pKa values, causing co-elution on standard C18 stationary phases.[1][2]

Immediate Action Required: Before attempting preparative separation, you must confirm the identity of your peaks.[1][2] Separation without structural confirmation is a blind alley.[1]

Diagnostic Workflow

Use the following decision tree to determine your separation strategy.

Figure 1: Decision matrix for selecting the optimal chromatographic mode based on initial solubility and resolution screenings.

Method Development & Protocols

Protocol A: Reverse Phase HPLC (The "Pi-Selectivity" Approach)

Best for: Analytical quantification and high-purity isolation (<100 mg).[1][2]

The Problem with C18: Standard Alkyl-bonded phases (C18) separate primarily based on hydrophobicity.[1][2] Since regioisomers often have identical hydrophobic volumes, C18 fails to resolve them.[1][2]

The Solution: Use Fluorophenyl (PFP) or Phenyl-Hexyl phases.[1][2] These columns utilize

interactions and dipole-dipole interactions with the electron-deficient pyrimidine ring.[1] The steric position of the substituent (C5 vs. C7) alters the accessibility of the ring to the stationary phase, creating separation.[1][2]

Recommended Conditions:

Parameter	Condition	Rationale
Column	PFP (Pentafluorophenyl) or Phenyl-Hexyl	Maximizes selectivity differences between isomers.[1][2]
Mobile Phase A	Water + 0.1% Formic Acid	Low pH keeps the basic nitrogens protonated, improving peak shape.[2]
Mobile Phase B	Methanol (MeOH)	MeOH promotes interactions better than Acetonitrile (ACN).[1][2]
Gradient	5% to 60% B over 15 min	Shallow gradients are required for critical pairs.
Temperature	25°C - 30°C	Lower temperatures enhance stationary phase adsorption interactions.[1]

Step-by-Step Optimization:

• Screen: Run a broad gradient (5-95% B) on a PFP column.[1][2]

• Solvent Switch: If ACN fails, switch to MeOH. The protic nature of MeOH often changes the solvation shell around the nitrogen atoms, altering selectivity.[1][2]

• pH Adjustment: If peak tailing persists, switch to 10 mM Ammonium Bicarbonate (pH 10) . Note: Ensure your column is pH stable (e.g., hybrid silica).[1][2] High pH suppresses ionization of the pyrazolo[1,5-a]pyrimidine core, increasing retention and often resolving isomers based on their neutral shape.[1][2]

Protocol B: Normal Phase / Flash Chromatography

Best for: Bulk purification (>100 mg).[1][2]

Pyrazolo[1,5-a]pyrimidines are weak bases.[1][2] On silica gel, the basic nitrogens interact strongly with acidic silanols, causing severe peak tailing and co-elution.[1][2]

The "Deactivation" Strategy: You must block the silanols to achieve a sharp peak shape.[1][2]

• Base Modifier: Add 1% Triethylamine (TEA) to both Solvent A (Hexane/Heptane) and Solvent B (Ethyl Acetate).[1][2]

• Alternative Modifier: If TEA is incompatible with downstream steps, use 1% Acetic Acid . While counter-intuitive for bases, it forces the molecule into a fully protonated salt form which can sometimes streak less than the free base/salt equilibrium.[1][2]

• Loading: Use Dry Loading . Dissolve crude in DCM, adsorb onto silica (1:5 ratio), evaporate, and load the powder. Liquid loading often broadens bands too much for regioisomer separation.[1]

Troubleshooting & FAQs

Q1: I have two peaks, but I don't know which is the C5 and which is the C7 isomer. How do I identify them without a crystal structure?

Answer: You can distinguish them using 1D and 2D NMR.[1] The key is the coupling pattern and chemical shift of the substituent (e.g., a methyl group).[1][2]

• Coupling (J-coupling): In the 7-methyl isomer, the methyl protons often show a long-range coupling (~0.9 Hz) to the proton at the C6 position.[1][2] The 5-methyl isomer typically appears as a sharp singlet because the coupling path is longer or geometrically unfavorable.[1][2]

• NOESY/ROESY: This is the gold standard.[1][2]

  • C7-Substituent: Will show NOE correlations to the protons on the phenyl/aryl ring (if present at C6) or the H-6 proton .[1][2]

  • C5-Substituent: Will show NOE correlations to the H-6 proton but also potentially to the H-2/H-3 protons of the pyrazole ring depending on conformation, which the C7 position cannot reach.[1][2]

• Carbon Shift: The C7-Methyl carbon is generally shielded (upfield, lower ppm) compared to the C5-Methyl carbon due to electronic density differences in the fused ring system.[1][2]

Q2: My peaks are tailing badly on HPLC. Is my column dead?

Answer: Likely not. This is "Secondary Interaction" tailing.

• Cause: The pyrazolo[1,5-a]pyrimidine nitrogens are binding to residual silanols on the silica backbone.[1][2]

• Fix:

  • Increase buffer concentration (from 0.1% to 0.2% Formic Acid).[1][2]

  • Add an ion-pairing agent like TFA (Trifluoroacetic acid) at 0.05%.[1][2] Warning: TFA can suppress MS signals.

  • Switch to a "Hybrid Particle" column (e.g., Waters BEH or Agilent Poroshell HPH) which has fewer surface silanols.[1][2]

Q3: Can I use SFC (Supercritical Fluid Chromatography)?

Answer: Yes, and it is highly recommended. SFC is often superior for regioisomers because it uses CO2/Methanol.[1][2] The separation mechanism is "Orthogonal" to HPLC.[1][2]

• Column: Start with 2-Ethylpyridine (2-EP) or Diol columns.[1][2] The 2-EP stationary phase interacts specifically with the basic nitrogens of the pyrazolopyrimidine, often pulling the isomers apart based on the basicity difference of the specific nitrogen position.[1][2]

Mechanism of Action Visualization

Understanding why separation happens helps you troubleshoot.[1] The diagram below illustrates the interaction difference on a Phenyl-Hexyl column.

Figure 2: Mechanistic view of regioisomer separation on phenyl-based stationary phases.[1][2] The steric bulk of the C5 substituent often disrupts the flat pi-pi stacking interaction more than the C7 substituent, leading to different elution times.

References

• Chimichi, S., et al. (1992).[1][2][3] 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system.[1][2][3][4][5] Canadian Journal of Chemistry.[1][3][4] [1][2]

  • Key Insight: Establishes the NMR coupling constants (J ~0.9 Hz for C7-Me to H6)

• Fustero, S., et al. (2025).[1][2][4] Regioselective synthesis of pyrazolo[1,5-a]pyrimidines.[1][2][3][4][5][6][7] BenchChem Technical Notes.[1]

  • Key Insight: Provides standard flash chromatography mobile phases (Ethyl Acetate/Heptane)

• Novikova, D., et al. (2023).[1][2] NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. MDPI Molecules.[1] [1][2]

  • Key Insight: Discusses the stereochemical and regioisomeric complexity of these scaffolds during reduction and synthesis.

• Sielc Technologies. (2018).[1][2] Separation of Pyrazole on Newcrom R1 HPLC column. SIELC Application Notes.[1]

  • Key Insight: Highlights the use of mixed-mode and specific reverse-phase columns for polar nitrogenous heterocycles.

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 6. Access to Pyrazolo[1,5‑a]pyrimidinone Regioisomers from Acylated Meldrum’s Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Technical Support Center: Cyclization of 3,5-Diaminopyrazole with β-Diketones

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of pyrazolo[1,5-a]pyrimidines via the cyclization of 3,5-diaminopyrazole with β-diketones. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to assist researchers, chemists, and drug development professionals in successfully navigating this important synthetic transformation. The pyrazolo[1,5-a]pyrimidine scaffold is a privileged core in medicinal chemistry, appearing in molecules with a wide range of biological activities, including as protein kinase inhibitors for cancer therapy.[1][2]

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental process.

Question 1: My reaction shows a very low yield or has failed completely. What are the primary causes and how can I fix this?

Answer: Low or no yield in this condensation is a common issue that can typically be traced back to one of several factors concerning reactants or reaction conditions. A systematic approach is the best way to diagnose the problem.[3]

• Purity of Starting Materials:

  • 3,5-Diaminopyrazole: This starting material can degrade upon storage, especially if exposed to air or moisture. Use freshly prepared or purified 3,5-diaminopyrazole for best results. Verify its purity by melting point or NMR spectroscopy before use.

  • β-Diketone: The β-diketone should also be of high purity. Many β-diketones exist in a keto-enol tautomeric equilibrium, which is essential for the reaction.[4] Impurities can disrupt this equilibrium or introduce competing side reactions.[3] Distillation or recrystallization of the diketone may be necessary.

• Reaction Conditions:

  • Solvent Choice: Acetic acid is the most common and effective solvent as it also serves as an acid catalyst.[3] If the reaction is sluggish, switching to a higher-boiling solvent like propionic acid or N,N-dimethylformamide (DMF) can increase the reaction rate by allowing for higher temperatures.

  • Catalyst: The reaction can be catalyzed by either acids or bases.[3] While acetic acid is often sufficient, stronger acids like a catalytic amount of sulfuric acid (H₂SO₄) can be added. For base-catalyzed conditions, a non-nucleophilic base is preferred to avoid unwanted side reactions.

  • Temperature and Time: These reactions almost always require heat to proceed efficiently, typically at reflux temperatures.[3] If you observe a low yield, incrementally increase the reaction time and monitor the progress by Thin Layer Chromatography (TLC). A common mistake is stopping the reaction prematurely.

• Alternative Energy Sources:

  • Microwave Irradiation: This is a highly recommended alternative to conventional heating. Microwave-assisted synthesis has been demonstrated to dramatically reduce reaction times from hours to minutes and significantly improve product yields for this specific transformation.[3][5]

Troubleshooting Workflow: Low Product Yield

Caption: A workflow for troubleshooting low-yield reactions.

Question 2: I am using an unsymmetrical β-diketone (R¹COCH₂COR²) and obtaining a mixture of two isomeric products. How can I control the regioselectivity?

Answer: This is a classic and well-documented challenge in the synthesis of pyrazolo[1,5-a]pyrimidines.[6] The 3,5-diaminopyrazole has two nucleophilic nitrogen atoms that can initiate the reaction: the endocyclic N1-H and the exocyclic C5-NH₂. The regioselectivity is determined by which nitrogen first attacks which carbonyl group of the diketone.

• Understanding the Mechanism: The reaction proceeds via an initial condensation to form an enamine intermediate, followed by cyclization and dehydration. The initial attack by the more nucleophilic exocyclic C5-amino group is generally favored. The subsequent cyclization involves the attack of the endocyclic pyrazole nitrogen onto the remaining carbonyl.[6]

• Controlling Factors:

  • Steric Hindrance: The less sterically hindered carbonyl group of the β-diketone is more susceptible to the initial nucleophilic attack. If you have a methyl ketone versus a t-butyl ketone, the attack will preferentially occur at the methyl ketone.

  • Electronic Effects: The more electrophilic (electron-deficient) carbonyl carbon will react faster. Electron-withdrawing groups on one of the 'R' groups of the diketone will activate that carbonyl for attack. For example, in trifluoroacetylacetone, the attack will preferentially occur at the carbonyl adjacent to the CF₃ group.

  • Reaction Conditions: In some cases, changing the solvent or catalyst (from acidic to basic) can influence the nucleophilicity of the different nitrogen atoms and alter the isomeric ratio, although this is less predictable. Acidic conditions can protonate the endocyclic nitrogen, potentially favoring the initial attack by the exocyclic amino group.[7]

To achieve high regioselectivity, it is crucial to use a β-diketone with significantly different steric or electronic environments at the two carbonyl groups.[8]

Frequently Asked Questions (FAQs)

Question 1: What is the general reaction mechanism for the cyclization of 3,5-diaminopyrazole with a β-diketone like acetylacetone?

Answer: The reaction is a condensation-cyclization-dehydration sequence.

• Initial Condensation: The reaction begins with a nucleophilic attack from one of the amino groups of the 3,5-diaminopyrazole onto one of the carbonyl carbons of the β-diketone. The exocyclic C5-NH₂ group is generally considered more nucleophilic and is often the initial attacker.[6] This is followed by the elimination of a water molecule to form an enaminone intermediate.

• Cyclization (Annulation): The second step is an intramolecular nucleophilic attack by the endocyclic N1-H of the pyrazole ring onto the second carbonyl group of the diketone moiety. This forms a six-membered dihydropyrimidine ring fused to the pyrazole core.

• Dehydration: The final step is the elimination of a second molecule of water (aromatization) to yield the stable, aromatic pyrazolo[1,5-a]pyrimidine system.

General Reaction Mechanism

Caption: The three main stages of the cyclization reaction.

Question 2: What are the most common solvents and catalysts used and why?

Answer: The choice of solvent and catalyst is critical for the success of this reaction.

Reagent	Common Examples	Role & Rationale
Solvent	Glacial Acetic Acid	Acts as both a polar protic solvent to dissolve reactants and as an acid catalyst to activate the carbonyl groups for nucleophilic attack.[3]
Ethanol, Methanol	Good polar solvents, but often require a separate acid or base catalyst. May require longer reflux times compared to acetic acid.
DMF, Dioxane	High-boiling polar aprotic solvents used to push sluggish reactions to completion by enabling higher reaction temperatures.
Catalyst	Sulfuric Acid (H₂SO₄), HCl	Strong acid catalysts used in small amounts to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic.[3]
Piperidine, Triethylamine	Base catalysts that can deprotonate the nucleophilic amine, increasing its reactivity. However, they can also promote self-condensation of the β-diketone.

Question 3: Can this reaction be performed under greener, more environmentally friendly conditions?

Answer: Yes, significant progress has been made in developing greener synthetic routes.

• Solvent-Free Conditions: The reaction can often be performed by heating a neat mixture of the two reactants, sometimes with a solid acid catalyst. This eliminates the need for solvents, reducing waste.

• Aqueous Media: Some variations of this synthesis have been successfully carried out in water or aqueous ethanol, which are much more environmentally benign solvents than traditional organic solvents.[2][9]

• Microwave & Ultrasound: As mentioned previously, microwave irradiation is a green chemistry technique that reduces energy consumption and reaction time.[9] Similarly, ultrasound-assisted synthesis can also promote the reaction under milder conditions.[2][9]

Standard Experimental Protocol

Synthesis of 2-amino-5,7-dimethylpyrazolo[1,5-a]pyrimidine

This protocol describes a standard procedure using conventional heating.

Materials:

• 3,5-Diaminopyrazole (1.0 eq)

• Acetylacetone (2,4-pentanedione) (1.1 eq)

• Glacial Acetic Acid

• Ethanol

• Deionized Water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 3,5-diaminopyrazole (e.g., 5.0 g, 51 mmol).

• Reagent Addition: Add glacial acetic acid (e.g., 50 mL) to the flask and stir until the solid is mostly dissolved. To this solution, add acetylacetone (e.g., 5.6 g, 56 mmol) dropwise at room temperature.

• Heating: Heat the reaction mixture to reflux (typically around 118°C for acetic acid) and maintain this temperature.

• Monitoring: Monitor the reaction progress using TLC (e.g., with a 10% Methanol/Dichloromethane eluent system). The reaction is typically complete within 4-8 hours, as indicated by the disappearance of the starting pyrazole spot.

• Workup - Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Slowly pour the cooled mixture into a beaker of ice-cold water (e.g., 200 mL) with stirring. A precipitate should form.

  • Neutralize the solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases and the pH is ~7-8.

  • Collect the solid product by vacuum filtration.

• Purification:

  • Wash the crude solid on the filter with cold water, followed by a small amount of cold ethanol to remove residual acetic acid and unreacted starting materials.

  • Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain the pure 2-amino-5,7-dimethylpyrazolo[1,5-a]pyrimidine.

• Characterization: Dry the purified product under vacuum and characterize by NMR, IR, and Mass Spectrometry to confirm its structure and purity.

References

• Technical Support Center: Synthesis of Pyrazolo[1,5-a]pyrimidine Compounds - Benchchem. (n.d.).
• Synthesis of pyrazolo[1,5‐a]pyrimidine derivatives 8–11 starting with... - ResearchGate. (n.d.).
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Publishing. (2025).
• Synthesis of Some Novel Pyrazolo[1,5-a]pyrimidine Derivatives and Their Application as Disperse Dyes - PMC. (n.d.).
• A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/no - Periodica Polytechnica. (2024, June 28).
• An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors - MDPI. (2025, January 21).
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC. (n.d.).
• Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. (2024, June 19).
• Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine - Taylor & Francis. (2019, May 6).
• Studies on 3,5-diaminopyrazole derivatives - Academia.edu. (n.d.).
• Highly facile and regio-selective synthesis of pyrazolo[1,5-a]pyrimidines via reactions of 1,2-allenic ketones with aminopyrazoles - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).

• Regioselective Synthesis of 5-(Trifluoromethyl)[3][5][10]triazolo[1,5-a]pyrimidines from β-Enamino Diketones | Request PDF - ResearchGate. (n.d.). Retrieved from

• Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a - ResearchGate. (n.d.).
• Believes versus evidence-based regio-orientation in the structure assignment of pyrazolo[1,5-a]pyrimidines. (2019, November 4).
• New Reaction Products of Acetylacetone with Semicarbazide Derivatives - PMC. (n.d.).
• Cascade Cyclization/Annulation of β-Enamino Diketones and o-Phenylenediamine: A Strategy to Access Pyrrole-fused 1,5-Benzodiazepines - PMC. (n.d.).
• The mechanism for the synthesis of pyrazolo[1,5‐a]pyrimidines using the... - ResearchGate. (n.d.).
• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC. (n.d.).
• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors - PMC. (n.d.).
• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC - NIH. (2019, December 20).
• Electrocatalytic Three-Component Synthesis of 4-Bromopyrazoles from Acetylacetone, Hydrazine and Diethyl Bromomalonate - SIOC. (n.d.).
• (PDF) Cyclisation of 4,5-Diamino Pyrazole Derivatives and Their Antibacterial Activities. (n.d.).
• Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. (n.d.).
• β-Diketones in the synthesis of polycyclic systems containing pyrazole fragments - ResearchGate. (n.d.).
• β-diketones: Important Intermediates for Drug Synthesis - ijpras. (n.d.).
• Versatile Functionalization of 3,5-Diamino-4-nitropyrazole for Promising Insensitive Energetic Compounds - The Royal Society of Chemistry. (2019, August 31).
• Properties and application of diketones and their derivatives. (n.d.).

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pp.bme.hu [pp.bme.hu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 5. Synthesis of Some Novel Pyrazolo[1,5-a]pyrimidine Derivatives and Their Application as Disperse Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. japsonline.com [japsonline.com]
• 7. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Temperature for Pyrazolopyrimidine Synthesis

Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers. Scope: Thermal optimization for cyclocondensation, regioselectivity control, and yield maximization in pyrazolo[1,5-a]pyrimidine scaffolds.

Introduction: The Thermal "Goldilocks Zone"

The synthesis of pyrazolopyrimidines—a privileged scaffold in kinase inhibitor development (e.g., Ibrutinib analogs)—hinges critically on the cyclocondensation step between 5-aminopyrazoles and 1,3-dielectrophiles (e.g.,

-keto esters, alkynes, or enaminones).

Temperature is not merely a kinetic accelerator here; it is a selectivity switch .

• Too Low: Results in kinetic trapping of open-chain intermediates (e.g., uncyclized hydrazones) or N-alkylation at the wrong nitrogen (N2 vs N1).

• Too High: Promotes decomposition, polymerization of electrophiles, or thermodynamic equilibration to undesired regioisomers.

This guide addresses these specific thermal failure modes.

Module 1: Regioselectivity & Isomer Control

Q: I am observing a mixture of regioisomers (N1 vs. N2 attack) during the cyclization of 5-aminopyrazole. How can temperature manipulation resolve this?

A: The formation of pyrazolo[1,5-a]pyrimidine versus its isomers (e.g., pyrazolo[3,4-b]pyridine or regioisomeric pyrazolopyrimidines) is governed by the competition between kinetic and thermodynamic control.

• The Mechanism: The reaction typically proceeds via an initial nucleophilic attack by the exocyclic amine (

  ) or the ring nitrogen (N1) on the electrophile.

  • Kinetic Product: Often formed at lower temperatures (Room Temp to 60°C), resulting from the fastest nucleophilic attack (often the most nucleophilic nitrogen, which can vary based on substituents).

  • Thermodynamic Product: Formed at higher temperatures (Reflux >80°C or MW >120°C), where reversible steps allow the system to equilibrate to the most stable fused ring system.

• Protocol for Isomer Resolution:

  • Step 1 (Screening): Run the reaction in Ethanol at Room Temperature (RT) for 2 hours. Check TLC. If a single spot forms but matches the "wrong" isomer, you are kinetically trapped.

  • Step 2 (Thermal Drive): Switch solvent to Glacial Acetic Acid (AcOH) and reflux (118°C). The acidity catalyzes the reversible Michael addition/elimination steps, allowing the system to reach the thermodynamic minimum (usually the desired pyrazolo[1,5-a]pyrimidine core).

  • Step 3 (Microwave Override): If conventional reflux fails, use Microwave irradiation at 150°C for 10 minutes. This overcomes the activation energy barrier for the ring closure that is inaccessible at standard reflux [1][2].

Visual: Regioselectivity Decision Pathway

Figure 1: Thermal influence on kinetic vs. thermodynamic product selection in pyrazolopyrimidine synthesis.

Module 2: Yield Optimization (Microwave vs. Conventional)

Q: My reaction stalls at 50% conversion after 24 hours of reflux. Should I increase the temperature further?

A: Prolonged heating often leads to diminishing returns due to reactant degradation. The solution is not just "more heat," but efficient energy transfer via Microwave-Assisted Organic Synthesis (MAOS).

Conventional heating relies on convection currents, creating thermal gradients. Microwave irradiation provides uniform dielectric heating, often accelerating reaction rates by 10-100x and improving yields by suppressing side reactions that occur during slow ramp-up times [3][4].

Comparative Data: Synthesis of Pyrazolo[1,5-a]pyrimidines

Parameter	Conventional Heating (Oil Bath)	Microwave Irradiation (MW)	Advantage
Temperature	Reflux (80–118°C)	140–160°C	MW allows superheating above b.p.
Time	4 – 24 Hours	5 – 20 Minutes	Drastic reduction in cycle time [1]
Yield	40 – 65%	85 – 95%	Cleaner reaction profile [3]
Solvent	Ethanol, Acetic Acid	Ethanol, Water, Solvent-free	MW supports Green Chemistry

Recommended MW Protocol (Self-Validating):

• Mixture: Combine 5-aminopyrazole (1.0 equiv) and

  -keto ester (1.1 equiv) in Ethanol (2 mL/mmol).

• Catalyst: Add 5 mol% catalytic AcOH or Piperidine (substrate dependent).

• Irradiation: Set MW reactor to 150°C (dynamic power mode, max 300W). Hold time: 10 minutes .

• Validation: TLC immediately. If SM remains, irradiate for +5 mins.

  • Note: If using a sealed vessel, ensure the pressure limit is set to >15 bar to accommodate ethanol vapor pressure at 150°C.

Module 3: Troubleshooting Decomposition & Side Products

Q: I see a fluorescent byproduct and "tar" formation when scaling up. Is the temperature too high?

A: Yes. This is a classic symptom of Hantzsch-type side reactions or polymerization of the electrophile.

• The Issue: In multicomponent reactions (e.g., Biginelli-type approaches to pyrazolopyrimidines), high temperatures cause urea/thiourea decomposition into ammonia, or self-condensation of the aldehyde/ketone components [5].

• Fluorescence: Often indicates the formation of 1,4-dihydropyridines (Hantzsch product) rather than the desired pyrimidine core.[1]

Troubleshooting Workflow:

• Stepwise Ramping: Do not go straight to reflux.

  • Stage 1: Stir at RT for 30 mins to allow formation of the enamine or imine intermediate.

  • Stage 2: Ramp to 60°C for 1 hour.

  • Stage 3: Only reflux if TLC shows intermediate persistence.

• Lewis Acid Catalysis: Switch from thermal activation to catalytic activation.

  • Use Yb(OTf)

    or InCl (10 mol%). These catalysts lower the activation energy ( ), allowing the cyclization to proceed at Room Temperature or mild heating (50°C) , bypassing the thermal decomposition threshold [6].

Visual: Troubleshooting Logic Flow

Figure 2: Logic flow for diagnosing thermal failures in synthesis.

References

• National Institutes of Health (NIH). (2016). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors. Retrieved from [Link]

• Royal Society of Chemistry (RSC). (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing heterocyclic scaffolds. Retrieved from [Link]

• Semantic Scholar. (2023). A Comparative Study of Microwave-Assisted and Conventional Heating Approaches for the Multicomponent Synthesis of 4,6-Diarylpyrimidines. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the unambiguous structural elucidation of novel chemical entities is paramount. Heterocyclic compounds, particularly those containing the pyrazolo[1,5-a]pyrimidine scaffold, are of significant interest due to their diverse pharmacological activities, including their roles as kinase inhibitors and anti-inflammatory agents.[1] Among the arsenal of analytical techniques available, Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands out as a powerful and often primary tool for structural verification and purity assessment.

This guide provides an in-depth analysis of the ¹H NMR characterization of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine. Moving beyond a simple data report, we will delve into the rationale behind peak assignments, compare the utility of ¹H NMR against other common analytical methods, and provide a detailed experimental protocol. This comprehensive approach is designed to equip researchers with the practical insights needed to confidently characterize this and related molecular scaffolds.

Interpreting the ¹H NMR Spectrum of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

The ¹H NMR spectrum of a molecule provides a unique fingerprint based on the chemical environment of its hydrogen atoms. For 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine, the expected spectrum would reveal distinct signals corresponding to the aromatic protons on the pyrimidine and pyrazole rings, the methyl group, and the amine protons. The chemical shifts (δ), splitting patterns (multiplicity), and integration values of these signals are key to a definitive structural assignment.

A critical aspect of interpreting the spectra of pyrazolo[1,5-a]pyrimidines is the correct assignment of the H-5 and H-7 protons. Studies have established methods to differentiate between 5-methyl and 7-methyl isomers based on the carbon chemical shift of the methyl group or the fine structure in the ¹H NMR spectrum.[2][3]

Below is a table summarizing the anticipated ¹H NMR spectral data for 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine, extrapolated from data on closely related pyrazolo[1,5-a]pyrimidine derivatives.[4][5][6]

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
H-3	6.2 - 6.5	Singlet (s)	1H	The chemical shift is influenced by the electron-donating amine group at C-2.
H-5	6.5 - 6.8	Doublet (d)	1H	Coupled to H-6, resulting in a doublet.
H-6	8.0 - 8.3	Doublet (d)	1H	Typically shifted downfield compared to H-5 due to the influence of the adjacent nitrogen atom.
7-CH₃	2.4 - 2.7	Singlet (s)	3H	A characteristic singlet for the methyl group.
2-NH₂	5.0 - 6.0	Broad Singlet (br s)	2H	The chemical shift can be variable and the peak is often broad due to quadrupole broadening and exchange with trace amounts of water.

Visualizing the Structure and Proton Environments

To aid in the correlation of the ¹H NMR data with the molecular structure, the following diagram illustrates the proton assignments for 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

Caption: Molecular structure of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine with key protons labeled.

A Comparative Analysis of Characterization Techniques

While ¹H NMR is a cornerstone for structural analysis, a multi-technique approach provides the most robust characterization. The following table compares ¹H NMR with other common analytical methods for the analysis of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

Technique	Strengths	Weaknesses	Information Provided
¹H NMR	Excellent for determining the proton framework, stereochemistry, and purity. Quantitative.	Can be complex for molecules with overlapping signals. Requires a relatively pure sample.	Number of unique protons, chemical environment, connectivity, and relative abundance.
¹³C NMR	Provides information on the carbon skeleton of the molecule.	Less sensitive than ¹H NMR, often requiring longer acquisition times. Not typically quantitative without special techniques.	Number and type of carbon atoms (sp³, sp², sp).
Mass Spectrometry (MS)	Highly sensitive, provides accurate molecular weight and fragmentation patterns.	Does not provide detailed structural connectivity information on its own. Isomer differentiation can be challenging.	Molecular formula (High-Resolution MS), fragmentation pathways (MS/MS).
High-Performance Liquid Chromatography (HPLC)	Excellent for assessing purity and for preparative separation.	Does not provide structural information directly.	Purity, retention time, and quantification with a suitable detector.
Infrared (IR) Spectroscopy	Provides information about the functional groups present in the molecule.	Can be difficult to interpret complex spectra. Not all functional groups have strong, characteristic absorptions.	Presence of N-H, C-H, C=N, and other functional groups.

Experimental Protocol for ¹H NMR Acquisition

The following is a generalized, step-by-step protocol for acquiring a high-quality ¹H NMR spectrum of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the sample.
• Dissolve the sample in a deuterated solvent (e.g., 0.5-0.7 mL of DMSO-d₆ or CDCl₃). The choice of solvent is critical as it can influence chemical shifts.
• Transfer the solution to a clean, dry NMR tube.

2. Instrument Setup:

• Insert the NMR tube into the spectrometer.
• Lock onto the deuterium signal of the solvent.
• Shim the magnetic field to achieve homogeneity. This is crucial for obtaining sharp, well-resolved peaks.

3. Data Acquisition:

• Set the appropriate spectral width to encompass all expected proton signals.
• Use a standard pulse sequence (e.g., a 90° pulse).
• Set the number of scans to achieve an adequate signal-to-noise ratio.
• The acquisition time and relaxation delay should be optimized for quantitative results.

4. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).
• Phase the spectrum to ensure all peaks are in the positive absorptive mode.
• Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., DMSO at δ 2.50 ppm).
• Integrate the peaks to determine the relative ratios of the different protons.
• Analyze the splitting patterns to deduce proton-proton coupling information.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the ¹H NMR characterization of a small molecule like 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

Caption: A generalized workflow for ¹H NMR analysis.

Conclusion

The ¹H NMR characterization of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine is a clear and powerful method for its structural confirmation. By carefully analyzing the chemical shifts, splitting patterns, and integration of the proton signals, a definitive assignment of the molecular structure can be achieved. While ¹H NMR is a primary tool, its power is magnified when used in conjunction with other analytical techniques such as ¹³C NMR, mass spectrometry, and HPLC to provide a comprehensive and unambiguous characterization of this important class of molecules. The methodologies and comparative data presented in this guide offer a robust framework for researchers engaged in the synthesis and development of novel pyrazolo[1,5-a]pyrimidine-based compounds.

References

• Highly Facile and Regio-Selective Synthesis of Pyrazolo[1,5-a]pyrimidines via Reactions of 1,2-Allenic Ketones with Aminopyrazoles. The Royal Society of Chemistry.

• 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry.

• PYRAZOLO[1,5-A]PYRIMIDINE(274-71-5) 1H NMR spectrum. ChemicalBook.

• A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/no. Periodica Polytechnica Chemical Engineering.

• NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. MDPI.

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Molecules.

• Synthesis and biological evaluation of 7-(aminoalkyl)pyrazolo[1,5-a]pyrimidine derivatives as cathepsin K inhibitors. Bioorganic Chemistry.

• Synthesis, Modification and Cytotoxic Properties of New 7-amino-5-arylazolo[1,5-a]pyrimidine-6-carbonitriles. Letters in Organic Chemistry.

• Molecular structure of pyrazolo[1,5-a]pyrimidines: X-ray diffractometry and theoretical study. ResearchGate.

• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. MDPI.

• Preparation and Evaluation of New Pyrazolo[1,5a]pyrimidine Derivatives: Pyrazolo[1,5-a]pyrimidines: Preparation, Antitumor & Spectral Analysis. Medimops.

• Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. European Journal of Chemistry.

• Efficient and regioselective one-step synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1][2][4]triazolo[1,5-a]pyrimidine derivatives. Organic & Biomolecular Chemistry.

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters.

• Spectrum of biological activity of pyrazolo[1,5-a]pyrimidine derivatives and ways of their modification (review). Armyanskii Khimicheskii Zhurnal.

• 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. ResearchGate.

• Structure–Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. ACS Infectious Diseases.

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry.

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• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. elar.urfu.ru [elar.urfu.ru]

Beyond Chemical Shifts: Validating 7-Methylpyrazolo[1,5-a]pyrimidine Regiochemistry via NOESY

Topic: Validating Regiochemistry of 7-Methylpyrazolo[1,5-a]pyrimidines by NOESY Content Type: Publish Comparison Guide

Executive Summary

In the synthesis of kinase inhibitors and anxiolytics (e.g., Zaleplon derivatives), the condensation of 3-aminopyrazoles with unsymmetrical 1,3-diketones creates a classic regiochemical ambiguity: the formation of 7-methyl (kinetic/linear) versus 5-methyl (thermodynamic/angular) isomers. While Heteronuclear Multiple Bond Correlation (HMBC) is the "gold standard" for connectivity, it requires long acquisition times and high concentrations.

This guide details a self-validating NOESY (Nuclear Overhauser Effect Spectroscopy) protocol that serves as a faster, high-throughput alternative. By correlating spatial proximity with specific chemical shift environments, researchers can unambiguously assign regiochemistry without growing crystals or running overnight 2D carbon experiments.

Part 1: The Regiochemical Problem

When reacting a 3-aminopyrazole with a 1,3-electrophile (e.g., methyl acetoacetate or acetylacetone derivatives), two pathways exist:

• Path A (7-Methyl Isomer): Nucleophilic attack by the exocyclic amine on the most reactive carbonyl, placing the methyl group at position 7 (adjacent to the bridgehead N1).

• Path B (5-Methyl Isomer): Attack placing the methyl group at position 5 (distal to the bridgehead).

Distinguishing these is critical because the 7-position often dictates the "bay region" geometry essential for ATP-binding pocket selectivity in drug discovery.

Part 2: Comparative Analysis of Validation Methods

The following table objectively compares the NOESY protocol against traditional alternatives.

Feature	NOESY (Recommended)	HMBC (Gold Standard)	X-Ray Crystallography	1D 1H NMR (Shifts)
Primary Mechanism	Spatial Proximity (<5 Å)	Through-bond Connectivity (2-3 bonds)	Electron Density Diffraction	Electronic Shielding/Deshielding
Throughput	High (15-30 mins)	Medium (1-4 hours)	Low (Days/Weeks)	Very High (5 mins)
Sample Requirement	~2-5 mg	~10-20 mg	Single Crystal	<1 mg
Ambiguity Risk	Low (if coupled with Shift logic)	Very Low	Zero	High (Solvent/Substituent dependent)
Key Data Point	Me-7 ↔ H-6 vs Me-5 ↔ H-6	H-5 ↔ C-3a/N-4	Absolute Structure	H-7 (>8.0 ppm) vs H-5 (<7.0 ppm)

Expert Insight: While HMBC is definitive, it fails if the bridgehead nitrogen (N-4) or quaternary carbons (C-3a) do not relax efficiently. NOESY is robust because it relies on the omnipresent vicinal protons of the pyrimidine ring.

Part 3: The Self-Validating NOESY Protocol

This protocol uses a "Logic Gate" system. You do not need to identify the isomer directly; you need to identify the proton environment of the partner signal.

Prerequisites

• Solvent: DMSO-d6 or CDCl3 (DMSO is preferred to prevent peak overlap).

• Concentration: >5 mM.

• Pulse Sequence: Phase-sensitive NOESY (mixing time 300–500 ms).

Step-by-Step Workflow

1. The "Anchor" Identification (1D NMR) First, locate the H-6 proton . In 5,7-disubstituted systems, H-6 is the only proton on the pyrimidine ring. It typically appears as a singlet (or doublet if coupled to F/Me) between 6.5 – 7.2 ppm .

2. The "Shift" Triage Identify the other aromatic signals.

• Rule: The proton at Position 7 is significantly deshielded (downfield, 8.0 – 8.8 ppm ) due to the anisotropic effect of the bridgehead nitrogen and the pyrazole ring current.

• Rule: The proton at Position 5 is shielded (upfield, 6.0 – 7.0 ppm ).

3. The NOESY Lock Acquire the 2D NOESY spectrum and look for the cross-peak originating from your Methyl Group (usually 2.3 – 2.7 ppm).

• Scenario A (The 7-Methyl Isomer):

  • You see an NOE correlation between Methyl and H-6 .

  • Crucial Check: The remaining aromatic proton in the spectrum is Upfield (~6.5 ppm).

  • Logic: If Me is at 7, the proton must be at 5. H-5 is upfield. Confirmed.

• Scenario B (The 5-Methyl Isomer):

  • You see an NOE correlation between Methyl and H-6 .

  • Crucial Check: The remaining aromatic proton in the spectrum is Downfield (>8.0 ppm).

  • Logic: If Me is at 5, the proton must be at 7. H-7 is downfield. Confirmed.

Visualizing the Logic (Graphviz)

Figure 1: Decision tree for assigning pyrazolo[1,5-a]pyrimidine regiochemistry using NOESY and Chemical Shift logic.

Part 4: Scientific Grounding & Mechanism

The "Bay Region" Effect

The reliability of this method hinges on the magnetic environment of the pyrazolo[1,5-a]pyrimidine scaffold. The proton at position 7 sits in the deshielding cone of the pyrazole ring and the lone pair of the bridgehead nitrogen (N1 in some numberings, N4 in IUPAC). This results in a consistent downfield shift (

> 8.0 ppm) compared to position 5.

• Validation Source: Chimichi et al. (Can.[1][2] J. Chem.) established the foundational carbon and proton assignment rules, noting the diagnostic low-frequency shift of the methyl carbon when moving from position 5 to 7, and the distinct proton shifts [1].[1]

The Vicinal Coupling

The NOE between the methyl group and H-6 is observed in both isomers. This is why NOESY alone is insufficient without the chemical shift context. However, NOESY is superior to simple 1D analysis because it confirms that the methyl group is indeed attached to the pyrimidine ring and not an artifact of alkylation at the pyrazole nitrogens (N-1 or N-4 alkylation), which would not show a strong NOE to H-6 [2].

Secondary Confirmation (The "Killer" Null)

In the 7-methyl isomer , the methyl group is spatially adjacent to the bridgehead. If the pyrazole ring (positions 2/3) bears a bulky substituent (e.g., Phenyl), a weak NOE may be observed between the 7-Methyl and the ortho-protons of the 2-Phenyl group. This interaction is geometrically impossible for the 5-methyl isomer [3].

References

• Chimichi, S., Cosimelli, B., Bruni, F., & Selleri, S. (1992).[1][2] 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system.[1][2][3][4][5] Canadian Journal of Chemistry, 70(4), 1093–1097.

• Novikova, D. S., et al. (2021).[6] Analysis of NOESY spectra to obtain accurate information on the structure and dynamics of some 5,7-substituted pyrazolo[1,5-a]pyrimidine derivatives. St. Petersburg State Institute of Technology.[6]

• Fichez, J., Busca, P., & Prestat, G. (2023). Recent Advances in Aminopyrazoles Synthesis and Functionalization. Chimica.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Regioselectivity in the multicomponent reaction of 5-aminopyrazoles, cyclic 1,3-diketones and dimethylformamide dimethylacetal under controlled microwave heating [beilstein-journals.org]
• 5. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pureportal.spbu.ru [pureportal.spbu.ru]

Spectroscopic Differentiation of 5-Methyl and 7-Methyl Pyrazolo[1,5-a]pyrimidines

Topic: Spectroscopic differentiation of 5-methyl and 7-methyl pyrazolopyrimidines Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals

[1][2][3]

Executive Summary

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous kinase inhibitors, anxiolytics, and antitumoral agents.[1] A critical challenge in the synthesis of these compounds—typically via the condensation of 3(5)-aminopyrazoles with unsymmetrical 1,3-dielectrophiles—is the formation of regioisomers. Differentiating between the 5-methyl and 7-methyl isomers is non-trivial due to their identical molecular weight and similar polarity, yet it is essential for establishing structure-activity relationships (SAR).

This guide provides a definitive, data-driven protocol for distinguishing these regioisomers using Nuclear Magnetic Resonance (NMR) spectroscopy. Unlike mass spectrometry (which fails to distinguish fragmentation patterns) or UV-Vis (which lacks specificity), 13C NMR and 1H-1H coupling constants offer unambiguous diagnostic markers.

The Challenge of Regioisomerism

The synthesis of methyl-substituted pyrazolo[1,5-a]pyrimidines often involves the reaction of 3-aminopyrazole with unsymmetrical

-diketones or -ketoesters. This cyclocondensation can proceed via two pathways, yielding either the 5-methyl or 7-methyl isomer depending on steric and electronic control.

• 5-Methyl Isomer: Methyl group adjacent to N-4.

• 7-Methyl Isomer: Methyl group adjacent to the bridgehead nitrogen (N-1).

Misassignment of these isomers can lead to erroneous biological data and stalled drug development programs. While X-ray crystallography is the ultimate confirmation, it requires single crystals that are often difficult to obtain. NMR spectroscopy provides a rapid, solution-state alternative that is both robust and self-validating.

Comparative Analysis of Spectroscopic Methods

Method	Suitability	Key Advantage	Major Limitation
13C NMR	Excellent	Definitive chemical shift difference (~8 ppm).	Requires sufficient sample mass (~5-10 mg).[2]
1H NMR	High	Diagnostic long-range coupling patterns.	Signals may overlap; requires high-field magnet.
HMBC (2D)	High	Confirms connectivity to bridgehead carbons.	Requires complex interpretation.
NOESY (2D)	Medium	Spatial confirmation.	NOE signals can be weak or ambiguous in planar systems.
Mass Spec (MS)	Low	High sensitivity.	Fragmentation patterns are often identical.
UV-Vis	Low	Simple quality check.	Spectra are too similar for structural assignment.

Deep Dive: NMR Spectroscopy (The Gold Standard)

The most reliable method for differentiation relies on specific shielding effects and coupling constants inherent to the fused bicyclic system.

13C NMR: The Diagnostic Shift

The carbon chemical shift of the methyl group is the most robust indicator of regiochemistry.

• 7-Methyl: The methyl carbon resonates upfield, typically between 17.0 – 17.2 ppm .

• 5-Methyl: The methyl carbon resonates downfield, typically between 24.6 – 24.8 ppm .[3]

Mechanism: The upfield shift of the 7-methyl group is attributed to the shielding effect of the bridgehead nitrogen (N-1) and the magnetic anisotropy of the fused pyrazole ring. This ~8 ppm difference is distinct and rarely ambiguous.

1H NMR: Long-Range Coupling

Proton NMR offers a secondary confirmation through long-range coupling (

) between the methyl protons and the ring proton at position 6 (H-6).

• 7-Methyl: Exhibits a characteristic long-range coupling (

  ) of approximately 0.9 Hz between the 7-CH protons and H-6. This often appears as a fine splitting (quartet-like) of the H-6 signal or broadening of the methyl singlet.

• 5-Methyl: Typically shows no observable coupling to H-6; the methyl signal appears as a sharp singlet.

Structural Logic & Numbering

To interpret these spectra correctly, one must adhere to the standard IUPAC numbering for pyrazolo[1,5-a]pyrimidine.

Figure 1: Numbering system of the pyrazolo[1,5-a]pyrimidine scaffold showing potential methyl substitution sites.

Experimental Protocols

Protocol 1: Sample Preparation & Acquisition

Objective: Obtain high-resolution 1D and 2D NMR data suitable for coupling analysis.

• Solvent: Dissolve 5–10 mg of the purified compound in 0.6 mL of CDCl

  or DMSO-d . CDCl is preferred for sharper resolution of small couplings.

• Tube: Use a high-quality 5mm NMR tube (e.g., Wilmad 528-PP) to minimize shimming errors.

• 1H Acquisition:

  • Sweep Width: 12-15 ppm.

  • Scans: 16-64 (to ensure high S/N for minor splitting).

  • Acquisition Time: >3.0 seconds (critical for resolving <1 Hz coupling).

  • Processing: Apply a window function (Gaussian or unshifted Sine-Bell) to enhance resolution without broadening.

• 13C Acquisition:

  • Standard proton-decoupled experiment.

  • Scans: >512 (sufficient for quaternary carbons).

Protocol 2: Step-by-Step Assignment Workflow

Follow this decision tree to unambiguously assign your regioisomer.

Figure 2: Logic flow for the spectroscopic assignment of methyl pyrazolopyrimidines.

Data Summary Table

Feature	7-Methyl Isomer	5-Methyl Isomer	Notes
13C Chemical Shift (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> )	17.0 – 17.2 ppm	24.6 – 24.8 ppm	Primary diagnostic.[4] 7-Me is shielded.
1H Chemical Shift ( )	~2.7 – 2.8 ppm	~2.6 – 2.7 ppm	Often too close for definitive assignment without reference.
H-6 Multiplicity	Split (d/q) or Broadened	Sharp Doublet/Singlet	Due to coupling with 7-Me.
Coupling	~0.9 Hz	0 Hz (None)	Requires high-resolution acquisition.
HMBC Correlation	Me C-3a (Bridge)	Me C-4 (N/A)	7-Me correlates to the bridgehead carbon C-3a.

Note: Chemical shifts may vary slightly depending on the solvent (CDCl3 vs DMSO-d6) and other substituents on the ring, but the relative difference (~8 ppm) remains constant.

References

• Chimichi, S., Cosimelli, B., Bruni, F., & Selleri, S. (1992).[3] 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system.[3][1] Canadian Journal of Chemistry, 70(4), 1093-1097.

• Salgado, A., et al. (2010). Differentiation between [1,2,4]triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine regioisomers by 1H-15N HMBC experiments. Magnetic Resonance in Chemistry.

• Klenina, E. V., et al. (2023). NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. Molecules, 28(18), 6584.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Unseen: A Practical Guide to Handling 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine

For the pioneering researchers and drug development professionals navigating the frontiers of medicinal chemistry, the introduction of novel compounds like 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine into the laboratory workflow is a routine yet critical event. The pyrazolo[1,5-a]pyrimidine scaffold is a cornerstone in the development of targeted therapies, particularly as protein kinase inhibitors in oncology.[1][2][3][4] While the therapeutic potential of this class of molecules is significant, the occupational health and safety of the scientists handling them is paramount. This guide provides a comprehensive, experience-driven framework for the safe handling, use, and disposal of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine, ensuring that scientific advancement and personal safety proceed in tandem.

Understanding the Hazard Profile: An Evidence-Based Approach

Given the novelty of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine, a specific, comprehensive toxicological profile is not yet established. Therefore, a cautious approach, informed by the known hazards of structurally similar compounds, is the most responsible course of action. The core structure contains a heterocyclic amine, a class of compounds that can present various health risks. Aromatic amines, in particular, are noted for their potential toxicity and carcinogenicity.[5][6] While not all amines share this level of hazard, it is a critical starting point for our risk assessment.

Safety data sheets for related pyrazolo[1,5-a]pyrimidine derivatives and other amine compounds indicate potential for skin and eye irritation, and possible respiratory irritation.[7][8][9] Some may also be harmful if swallowed.[10][11][12] Therefore, we must assume that 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine may possess similar properties.

Key Assumed Hazards:

• Skin and eye irritant

• Respiratory tract irritant

• Potentially harmful if ingested or absorbed through the skin

• Unknown long-term health effects

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection and consistent use of appropriate Personal Protective Equipment (PPE) is non-negotiable.[13] This is not merely a procedural checklist but a critical system to prevent exposure through all potential routes: dermal, ocular, and respiratory.

PPE Category	Specification	Rationale for Use
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields (minimum).[14] A full-face shield worn over safety goggles is required when there is a significant risk of splashes.[13]	Protects against accidental splashes of solutions containing the compound, which could cause serious eye irritation.[15]
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile).[16] Double-gloving is recommended.[17]	Prevents direct skin contact. Given that many amines can be absorbed through the skin, this is a critical barrier.[6] Gloves should be changed regularly and immediately if contamination is suspected.[17]
Body Protection	A long-sleeved laboratory coat is mandatory.[13][14]	Protects skin and personal clothing from contamination.[16]
Respiratory Protection	A NIOSH-approved respirator may be necessary if work cannot be conducted within a certified chemical fume hood, or if there is a risk of generating aerosols or dusts.[15][16]	Prevents inhalation of the compound, which may cause respiratory irritation.[7][9]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic workflow is essential to minimize the risk of exposure and environmental contamination. The following procedural diagram outlines the key stages of handling 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine from receipt to disposal.

Caption: Workflow for Safe Handling of 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine.

In-Depth Procedural Steps:

• Preparation and Engineering Controls:

  • All work with 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine, including weighing and solution preparation, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[18]

  • Ensure that an eyewash station and safety shower are readily accessible.[19]

• Handling and Experimental Procedures:

  • When handling the solid compound, take care to avoid generating dust.[7]

  • Use compatible spatulas and glassware.

  • Keep containers tightly closed when not in use.[19]

• Decontamination and Spill Response:

  • In the event of a small spill, absorb the material with an inert absorbent and place it in a sealed container for disposal.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

  • Decontaminate all surfaces and equipment after use.

• Waste Disposal:

  • All waste containing 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine, including contaminated gloves, absorbent materials, and empty containers, must be treated as hazardous waste.[5]

  • Segregate amine waste from other chemical waste streams to prevent potentially hazardous reactions.[5][20]

  • Store waste in clearly labeled, sealed, and compatible containers.[20]

  • Arrange for disposal through your institution's environmental health and safety office or a licensed hazardous waste disposal service.[20] Never dispose of amines down the drain.[20]

Emergency Procedures: Planning for the Unexpected

In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If they feel unwell, seek medical attention.[19]
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin with plenty of water. If skin irritation occurs, seek medical advice.[19]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[19]
Ingestion	Rinse the mouth with water. Call a poison center or doctor if you feel unwell.[19]

Storage and Transport

• Storage: Store 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7][21] The container should be kept tightly closed.[19] Consider storing in a ventilated cabinet.[22]

• Transport: When transporting the compound within the laboratory, use a secondary container to minimize the risk of spills.

Conclusion: Fostering a Culture of Safety

The responsible handling of novel chemical entities like 7-Methylpyrazolo[1,5-a]pyrimidin-2-amine is a cornerstone of scientific excellence. By integrating the principles and practices outlined in this guide into your daily laboratory operations, you contribute to a robust culture of safety that protects not only yourself and your colleagues but also the integrity of your research. As our understanding of this compound's specific properties evolves, these guidelines should be reviewed and updated accordingly.

References

• Amine Disposal For Businesses - Collect and Recycle. (2024, July 18). Retrieved from [Link]

• Safety Data Sheet - KISHIDA CHEMICAL CO., LTD. Retrieved from [Link]

• Treatment of amine wastes generated in industrial processes. - ResearchGate. (2025, August 7). Retrieved from [Link]

• Disposing Amine Waste | Technology Catalogue. Retrieved from [Link]

• 7-amino-2-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid - Hazard. (2025, October 15). Retrieved from [Link]

• 1 - SAFETY DATA SHEET. (2010, May 14). Retrieved from [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (2023, November 9). Retrieved from [Link]

• New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product - WIT Press. Retrieved from [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

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• Guidance on Safe Storage of Chemicals in Laboratories. Retrieved from [Link]

• The MSDS HyperGlossary: Amine - Interactive Learning Paradigms, Incorporated. (2025, October 18). Retrieved from [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC. Retrieved from [Link]

• 5-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one - PubChem. Retrieved from [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs - pppmag.com. (2006, December 6). Retrieved from [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Publishing. Retrieved from [Link]

• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity - MDPI. (2024, December 10). Retrieved from [Link]

• Discovery and optimisation of pyrazolo[1,5-a]pyrimidines as aryl hydrocarbon receptor antagonists - RSC Publishing. Retrieved from [Link]

• Discovery of novel pyrazolo[1,5-a]pyrimidine derivatives as potent reversal agents against ABCB1-mediated multidrug resistance - PubMed. (2024, November 5). Retrieved from [Link]

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